Canrenone-d6 (Major)

Core Science & Biosynthesis

Canrenone-d6: Chemical Structure, Isotopic Distribution, and LC-MS/MS Methodologies

Executive Summary

Accurate bioanalytical quantification of spironolactone and its active metabolite, canrenone, is essential for pharmacokinetic (PK) profiling, therapeutic drug monitoring, and environmental water quality assessments[1][2]. Because biological and environmental matrices inherently cause ion suppression or enhancement during mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS) is a non-negotiable requirement for assay validation. This technical whitepaper details the structural dynamics, isotopic distribution principles, and step-by-step LC-MS/MS workflows for utilizing Canrenone-d6 as a self-validating internal standard.

Chemical Structure & Mechanistic Grounding

Spironolactone is a prodrug that undergoes rapid hepatic de-thioacetylation to form canrenone (aldadiene), an active non-selective mineralocorticoid receptor antagonist responsible for potassium-sparing diuresis and antihypertensive effects[3][4].

Canrenone-d6 (Molecular Formula: C22H22D6O3, MW: 346.49 g/mol ) is synthesized by incorporating six deuterium atoms into the steroid and spiro-oxolane backbone[5][6]. Depending on the synthesis route, the labeling occurs at highly stable positions—such as the 2,2,4,7,22,22 or 2,2,3',3',4,7 positions—to form a hexadeuterated analog[6][7].

Causality in Structural Design: The strategic placement of deuterium atoms is critical. If deuterium were placed on exchangeable functional groups (like hydroxyls or enolizable ketones in protic solvents), the molecule would undergo hydrogen-deuterium exchange (HDX) during aqueous sample preparation, leading to a loss of the mass label. The carbon-bound deuterium atoms in Canrenone-d6 resist HDX, ensuring the molecule retains its +6 Da mass shift throughout extraction and chromatography.

Spironolactone hepatic metabolism and mineralocorticoid receptor antagonism pathway.

Isotopic Distribution & Mass Spectrometry Dynamics

When designing an LC-MS/MS assay, the isotopic purity and distribution of the internal standard dictate the Lower Limit of Quantification (LLOQ) and dynamic range[8].

Causality of the D6 Shift: Unlabeled canrenone (m/z 341.1) naturally exhibits an isotopic envelope (M+1, M+2) driven primarily by the natural abundance of ¹³C and ¹⁸O. If a D2 or D3 labeled standard were utilized, the natural heavy isotopes of a high-concentration IS spike could bleed into the analyte's Multiple Reaction Monitoring (MRM) transition. This phenomenon, known as "cross-talk," artificially inflates the baseline.

The D6 label provides a robust +6 Da mass shift (m/z 347.1). This ensures that the precursor ion of the IS is placed well beyond the natural isotopic envelope of the unlabeled drug, reducing the D0/D6 isotopic contribution to <0.1%[7][8].

Quantitative Data Summary

Parameter	Unlabeled Canrenone	Canrenone-d6 (IS)
Molecular Formula	C22H28O3	C22H22D6O3
Molecular Weight	340.45 g/mol	346.49 g/mol
Precursor Ion [M+H]⁺	m/z 341.1	m/z 347.1
Product Ion (MRM)	m/z 107.1	m/z 107.1
Ionization Mode	ESI+ / APCI+	ESI+ / APCI+

Table 1: Physicochemical and MS/MS parameters for Canrenone and Canrenone-d6[1][4][7].

Analytical Methodology: LC-MS/MS Workflow

To establish a self-validating system, the internal standard must be introduced at the very beginning of the workflow. The following protocol utilizes Supported Liquid Extraction (SLE) and Reversed-Phase Liquid Chromatography (RPLC) to achieve high-fidelity quantification[7].

Step-by-step LC-MS/MS analytical workflow utilizing Canrenone-d6 as an internal standard.

Step-by-Step Experimental Protocol

• Sample Aliquoting & IS Spiking: Transfer 200 µL of the biological matrix (e.g., human plasma) into a clean microcentrifuge tube. Spike the sample with 50 ng of Canrenone-d6 (prepared in methanol). Causality: Spiking before any manipulation ensures that the SIL-IS normalizes all subsequent variances in extraction recovery, transfer losses, and matrix-induced ion suppression[7].

• Sample Pre-treatment: Add 200 µL of an aqueous buffer (e.g., 1% formic acid) to the sample and vortex for 1 minute. Causality: The acidic buffer disrupts protein-drug binding and ensures the steroid analytes remain in a neutral, lipophilic state, optimizing their partitioning into the extraction solvent[4][9].

• Supported Liquid Extraction (SLE): Load the pre-treated sample onto an SLE cartridge. Allow 5 minutes for the aqueous phase to fully absorb into the diatomaceous earth matrix. Causality: SLE is vastly superior to simple Protein Precipitation (PPT) for complex matrices because it effectively traps phospholipids on the sorbent, preventing them from reaching the ESI source and causing signal quenching[7].

• Elution & Evaporation: Elute the target analytes by applying 1 mL of a non-polar solvent mixture (e.g., methylene chloride:ethyl acetate 20:80 v/v)[1]. Collect the eluate and evaporate to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial LC mobile phase (e.g., 60:40 methanol:water containing 0.1% formic acid). Vortex thoroughly and filter through a 0.45 µm filter[4].

• Chromatographic Separation: Inject 5–10 µL onto a Reversed-Phase C18 analytical column (e.g., 150 × 2.1 mm, 2 µm particle size). Causality: The hydrophobic stationary phase strongly retains the lipophilic steroid backbone of canrenone, allowing highly polar endogenous salts to elute safely in the void volume prior to MS detection[4][7].

• MS/MS Detection (MRM Mode): Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI+) mode. Monitor the specific transitions: m/z 341.1 → 107.1 for canrenone and m/z 347.1 → 107.1 for Canrenone-d6[1][7]. Causality: The conjugated enone system of canrenone acts as an excellent proton acceptor, making positive ionization modes highly efficient for generating the [M+H]⁺ precursor ion[4].

Sources

• 1. Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. scispace.com [scispace.com]

Molecular Weight and Exact Mass Calculation for Canrenone-d6 (Major): A Technical Guide for LC-MS/MS Workflows

Introduction: The Analytical Imperative

Canrenone is the primary pharmacologically active metabolite of spironolactone, a critical potassium-sparing diuretic and aldosterone antagonist widely monitored in clinical and pharmacokinetic studies ()[1]. In modern bioanalytical workflows, quantifying canrenone in complex biological matrices (such as plasma or urine) requires overcoming severe matrix effects, including ion suppression. To achieve absolute quantitation, Canrenone-d6 (Major) is employed as a Stable Isotope-Labeled Internal Standard (SIL-IS) ()[2].

As an Application Scientist, one of the most frequent points of failure in LC-MS/MS method development is the conflation of Molecular Weight and Exact Mass. This whitepaper details the theoretical stoichiometric derivation for Canrenone-d6 and provides a self-validating experimental framework to ensure absolute accuracy in mass spectrometry tuning and target quantification.

Part 1: Theoretical Mass Derivation (Causality & Logic)

To build a robust analytical method, we must separate the macroscopic preparation of the standard from the microscopic detection of the ion.

• Molecular Weight (Average Mass): This accounts for the natural abundance of all isotopes (e.g., ~1.1% 13 C, ~0.2% 18 O) in a macroscopic sample. Causality: You must use the average molecular weight when calculating gravimetric concentrations for stock solutions, as the physical powder on your microbalance represents the entire isotopic ensemble.

• Exact Mass (Monoisotopic Mass): This is the mass of the molecule composed entirely of the most abundant isotopes ( 12 C, 1 H, 2 H, 16 O). Causality: High-Resolution Mass Spectrometers (HRMS) and triple quadrupoles isolate specific mass-to-charge ( m/z ) ratios. Using the average MW (346.50 Da) instead of the exact mass (346.24 Da) to set the Q1 precursor window results in a ~0.26 Da mass error. In instruments operating with tight 5 ppm mass tolerances, this error causes complete signal loss.

Stoichiometric Calculation Tables

• Canrenone Base Formula: C 22​ H 28​ O 3​ [1]

• Canrenone-d6 Formula: C 22​ H 22​ D 6​ O 3​ [2]

Table 1: Exact Mass Calculation (Monoisotopic for MS Tuning) | Element | Isotope | Exact Mass (Da) | Quantity | Total Mass (Da) | | :--- | :--- | :--- | :--- | :--- | | Carbon | 12 C | 12.000000 | 22 | 264.000000 | | Hydrogen | 1 H | 1.007825 | 22 | 22.172150 | | Deuterium | 2 H (D) | 2.014102 | 6 | 12.084612 | | Oxygen | 16 O | 15.994915 | 3 | 47.984745 | | Total | | | | 346.241507 Da |

Table 2: Molecular Weight Calculation (Average for Gravimetric Prep)

Element	Standard Atomic Weight	Quantity	Total Weight ( g/mol )
Carbon	12.011	22	264.242
Hydrogen	1.008	22	22.176
Deuterium	2.014	6	12.084
Oxygen	15.999	3	47.997

| Total | | | | 346.499 g/mol |

Fig 1: Stoichiometric conversion and mass derivation logic for Canrenone-d6.

Part 2: Self-Validating LC-MS/MS Experimental Protocol

To ensure absolute trustworthiness, the following methodology incorporates built-in validation gates at every critical juncture.

Step 1: Gravimetric Preparation (The Weighing Gate)

• Weigh exactly 1.00 mg of Canrenone-d6 powder using a calibrated microbalance.

• Calculate the solvent volume required to achieve a 1.0 mg/mL stock solution using the Molecular Weight (346.50 g/mol ).

• Dissolve the standard in 1.0 mL of LC-MS grade Methanol.

• Self-Validation Check: Analyze a 10 µg/mL dilution via full-scan MS. The isotopic envelope must show the base peak at m/z 347.25[M+H] + , confirming the presence of the d6-isotope without significant d5 or d4 degradation products ()[3].

Step 2: MS Tuning and MRM Optimization (The Mass Gate)

• Infuse the Canrenone-d6 solution directly into the Electrospray Ionization (ESI) source operating in positive mode.

• Set the Q1 precursor ion to the exact mass of the protonated adduct: m/z 347.25 ([M+H] + = 346.2415 + 1.0078).

• Apply Collision-Induced Dissociation (CID) using Argon gas to generate product ions.

• Optimize collision energies (CE) for the primary transitions: m/z 347.25 → 107.1 and m/z 347.25 → 110.1 [3].

• Self-Validation Check: Unlabeled Canrenone yields a precursor of m/z 341.25 ()[4]. Inject the highest calibration standard of unlabeled Canrenone and monitor the Canrenone-d6 MRM channel. The signal must be <5% of the IS response to validate that the +6 Da mass shift effectively eliminates isotopic cross-talk.

Step 3: Chromatographic Integration (The Retention Gate)

• Spike plasma samples with Canrenone-d6 (final concentration 50 ng/mL) and extract using liquid-liquid extraction (e.g., methylene chloride:ethyl acetate)[4].

• Inject onto a reversed-phase C18 column using a gradient of 0.1% formic acid in water and methanol.

• Field-Proven Insight (Deuterium Isotope Effect): Deuterium labeling subtly reduces the lipophilicity of the molecule compared to its protium counterpart. On a high-resolution C18 column, this can cause the Canrenone-d6 to elute slightly earlier than the unlabeled Canrenone. Validation Check: The retention time of Canrenone-d6 MUST be monitored to ensure it co-elutes exactly with unlabeled Canrenone. If baseline separation occurs, the IS will fail to correct for matrix suppression at the exact moment of elution, requiring gradient slope adjustments.

Fig 2: Self-validating LC-MS/MS quantification workflow utilizing Canrenone-d6.

Part 3: Quantitative Data Summary

Table 3: LC-MS/MS Parameters for Canrenone and Canrenone-d6 | Analyte | Precursor Ion[M+H] + ( m/z ) | Quantifier Ion ( m/z ) | Qualifier Ion ( m/z ) | Function | | :--- | :--- | :--- | :--- | :--- | | Canrenone | 341.25 | 107.1 | 283.1 | Target Analyte | | Canrenone-d6 | 347.25 | 107.1 | 110.1 | Internal Standard |

References

• Title: Canrenone | C22H28O3 | CID 13789 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Method development for analysis of pharmaceuticals in environmental samples Source: Umweltbundesamt (German Environment Agency) URL: [Link]

• Title: Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS Source: PubMed - National Institutes of Health (NIH) URL: [Link]

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• 1. Canrenone | C22H28O3 | CID 13789 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Strategies for Isotopic Purity and Enrichment Profiling of Deuterated Canrenone

A Technical Whitepaper for CMC Characterization and Regulatory Compliance

Introduction: The "Deuterium Switch" and Regulatory Realities

Canrenone, an antimineralocorticoid and the primary active metabolite of spironolactone, is a high-value candidate for the "deuterium switch" strategy in drug development. By selectively replacing hydrogen atoms with deuterium at metabolically labile sites, developers can leverage the kinetic isotope effect to reduce clearance rates, increase half-life, and improve the overall pharmacokinetic profile 1[1].

However, the regulatory landscape for deuterated APIs is stringent. The FDA classifies deuterated compounds as New Chemical Entities (NCEs) because deuteration fundamentally changes the nature of the covalent bond2[2]. Consequently, a rigorous Chemistry, Manufacturing, and Controls (CMC) package is required. A critical component of this package is the precise quantification of isotopic purity and enrichment to ensure batch-to-batch consistency and validate the absence of incompletely deuterated impurities3[3].

Regulatory pathway for deuterium switch drugs under FDA 505(b)(2) guidelines.

The Causality of Analytical Choices: Enrichment vs. Species Abundance

To build a scientifically sound analytical strategy, we must first separate two fundamental metrics that are often erroneously interchanged:

• Isotopic Enrichment : The probability of finding a deuterium atom at a specific, targeted position within the molecule.

• Species Abundance (Isotopologue Profile) : The percentage of the total molecular population possessing a specific, complete isotopic composition (e.g., d6, d5, d4)3[3].

The Causality of the Dual-Method Approach: It is statistically impossible to synthesize a multi-deuterated compound like Canrenone-d6 with 100% isotopic purity. A starting material with 99.5% isotopic enrichment will inevitably yield a distribution of partially deuterated isotopologues3[3]. Relying solely on mass spectrometry masks the exact structural location of the deuterium, while relying solely on NMR masks the combinatorial reality of the intact molecule. Therefore, a self-validating system must pair Quantitative Nuclear Magnetic Resonance (qNMR) with High-Resolution Mass Spectrometry (HR-MS) 4[4].

Analytical workflow integrating qNMR and HR-MS for deuterated API validation.

Self-Validating Experimental Protocols

The following methodologies are engineered as closed-loop systems. Every step includes internal checks to eliminate systemic bias, ensuring the data generated is audit-ready for regulatory bodies.

Protocol A: Site-Specific Isotopic Enrichment via qNMR (¹H and ²H)

Causality of Experimental Design: ¹H-NMR is exceptionally precise for measuring the tiny amounts of residual hydrogen at the deuterated sites. By comparing the signal of these residual protons to a known, non-exchanging internal standard within the same molecule, we can determine overall isotopic enrichment with high accuracy 5[5].

Self-Validation Architecture: Using an internal reference proton (e.g., the C-18 or C-19 angular methyl protons of the steroid backbone) acts as an internal calibrant. This eliminates volumetric errors from sample weighing or solvent evaporation.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 15-20 mg of the deuterated canrenone sample. Dissolve in 0.6 mL of high-purity, non-exchanging deuterated solvent (e.g., CDCl₃) 6[6].

• System Suitability: Acquire a blank solvent spectrum to verify the absence of overlapping residual proton signals in the steroid ring C-H resonance regions.

• Data Acquisition: Acquire the ¹H-NMR spectrum on a spectrometer of ≥ 400 MHz.

  • Critical Causality: Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest. If D1 is too short, the signal will not fully recover between pulses, underestimating the proton integral and artificially inflating the calculated deuterium enrichment 6[6].

• Internal Normalization: Integrate the stable, non-deuterated reference signal (e.g., C-19 methyl protons). Normalize this integral to its proton count ( Iref_normalized​=Ireference​/3 ).

• Residual Proton Quantification: Integrate the residual proton signals at the targeted deuteration sites ( Iresidual​ ).

• Enrichment Calculation: Calculate the percentage of the non-deuterated species: %H=(Iresidual​/Iref_normalized​)×100 . The Isotopic Enrichment (Atom % D) is 100%−%H 6[6].

Protocol B: Isotopologue Profiling via LC-ESI-HR-MS

Causality of Experimental Design: Once the enrichment level is known, High-Resolution Mass Spectrometry (HR-MS) is used to separate and quantify the relative abundance of each isotopologue species in the final API3[3]. Soft ionization (Electrospray Ionization, ESI) is strictly required; hard ionization techniques cause in-source fragmentation, stripping deuterium atoms and creating artificial d5 or d4 peaks that ruin the integrity of the analysis 4[4].

Self-Validation Architecture: The protocol mandates a natural isotope deconvolution algorithm. This self-corrects for the M+1 and M+2 contributions from naturally occurring ¹³C and ¹⁸O, which would otherwise falsely elevate the apparent abundance of higher isotopologues 6[6].

Step-by-Step Methodology:

• Sample Preparation: Prepare a dilute solution (e.g., 1 µg/mL) of the deuterated canrenone in an LC-MS grade solvent matrix (e.g., Methanol/Water)6[6].

• Chromatographic Separation: Elute through a C18 column using a gradient method. Ensure the retention time of the deuterated API matches the non-deuterated reference standard, accounting for the slight isotopic retention shift (deuterated compounds often elute slightly earlier in reversed-phase LC)5[5].

• MS Acquisition: Operate the HR-MS (Orbitrap or TOF) in positive full-scan mode with a resolution of ≥ 60,000 to resolve isobaric background interferences.

• Data Extraction: Extract the ion chromatograms (EIC) for the theoretical m/z values of the d6, d5, d4, and d0 species within a narrow mass tolerance (< 5 ppm) 6[6].

• Deconvolution & Calculation: Apply the natural isotope correction algorithm. Calculate the relative species abundance by dividing the corrected intensity of each isotopologue by the sum of all corrected isotopologue intensities 6[6].

Quantitative Data Presentation

The table below illustrates a typical, compliant isotopologue distribution profile for a Canrenone-d6 API batch, summarizing the quantitative data extracted from the LC-HR-MS workflow.

Table 1: Theoretical Isotopologue Distribution and Quality Control Limits for Canrenone-d6

Isotopologue Species	Theoretical m/z [M+H]⁺	Measured Relative Abundance (%)	Regulatory Classification
Canrenone-d6	347.2488	98.45	Target API
Canrenone-d5	346.2425	1.20	Isotopic Impurity
Canrenone-d4	345.2362	0.35	Isotopic Impurity
Canrenone-d0	341.2111	Not Detected	Unlabeled Impurity

Note: Non-deuterated compounds or incompletely deuterated compounds are considered "impurities" under regulatory guidelines and must be strictly controlled to prevent impacts on drug metabolism and toxicity 5[5].

Conclusion

The characterization of isotopologues is a non-negotiable aspect of developing modern deuterated APIs. By integrating qNMR for site-specific enrichment with LC-ESI-HR-MS for comprehensive species abundance, developers establish a self-validating analytical framework. This dual-method approach ensures batch-to-batch consistency, meets stringent FDA expectations for New Chemical Entities, and guarantees that the pharmacokinetic benefits of the "deuterium difference" are reliably delivered to the patient.

References

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API | isotope.com |3

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR | rsc.org | 4

• Quality Control Essentials for Deuterated Drug APIs | alfa-chemistry.com |5

• A Researcher's Guide to Determining the Isotopic Purity of 1-Dodecanol-d1: NMR vs. Mass Spectrometry | benchchem.com | 6

• Regulatory Considerations for Deuterated Products | salamandra.net | 1

• FDA Determines that Deuterated Compounds are NCEs and Different Orphan Drugs Versus Non-deuterated Versions | thefdalawblog.com | 2

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Pharmacokinetic Optimization of Mineralocorticoid Receptor Antagonists via Strategic Deuteration: A Technical Whitepaper

Executive Overview

Mineralocorticoid receptor antagonists (MRAs)—spanning first-generation steroidal agents like spironolactone to novel non-steroidal compounds like finerenone—are foundational in managing cardiorenal diseases, including chronic heart failure and diabetic nephropathy 1. Despite their clinical efficacy, the pharmacokinetic (PK) profiles of these drugs present significant translational hurdles. Spironolactone undergoes rapid first-pass metabolism into a cascade of active metabolites (e.g., canrenone), complicating dose-response predictability 2. Conversely, eplerenone and finerenone exhibit short half-lives and heavy reliance on CYP3A4-mediated clearance, heightening the risk of drug-drug interactions 3.

To circumvent these limitations, drug development professionals are increasingly leveraging strategic deuteration . By replacing specific hydrogen atoms with deuterium at metabolic hotspots, we can exploit the deuterium kinetic isotope effect (dKIE) to attenuate metabolic clearance without altering the molecule's target pharmacology.

Mechanistic Rationale: The Deuterium Kinetic Isotope Effect (dKIE)

The core principle driving the pharmacokinetic enhancement of deuterated MRAs is the fundamental difference in bond strength. The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy compared to the carbon-hydrogen (C-H) bond, making it approximately 6–9 times more difficult to cleave during enzymatic oxidation.

When cytochrome P450 (CYP) enzymes attempt to oxidize a drug at a deuterated site, the rate-limiting step of C-H bond cleavage is significantly slowed. For instance, substituting the methyl ester group of eplerenone to yield Eplerenone-d3 4 or utilizing Finerenone-d5 5 shunts metabolism away from rapid degradation pathways. This localized metabolic resistance translates systemically to an increased area under the curve (AUC) and a prolonged elimination half-life ( t1/2​ ).

Fig 1: Mechanism of MR activation by aldosterone and competitive inhibition by deuterated MRAs.

Experimental Workflows for PK Profiling

To rigorously validate the pharmacokinetic enhancements of deuterated MRAs, we employ a two-tiered, self-validating protocol framework. In vitro microsomal stability assays isolate CYP-mediated metabolism to confirm the dKIE at the molecular level. Subsequently, in vivo LC-MS/MS quantification validates whether this localized resistance successfully overcomes alternative systemic clearance pathways.

Protocol A: In Vitro Microsomal Stability Assay

Objective: To quantify the intrinsic clearance ( CLint​ ) of deuterated vs. non-deuterated MRAs.

• Preparation: Thaw human liver microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4). Rationale: Maintaining strict physiological pH is critical to ensure optimal CYP enzyme conformation and activity, preventing artifactual degradation of the compound.

• Incubation Mixture: Combine HLMs (final concentration 0.5 mg/mL protein) with the test compound (e.g., Finerenone vs. Finerenone-d5) at a 1 µM final concentration. Rationale: Utilizing a 1 µM concentration ensures the substrate level is well below the Michaelis-Menten constant ( Km​ ), allowing the reaction to follow first-order kinetics necessary for accurate CLint​ calculation.

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration). Rationale: NADPH is the obligate electron donor for CYP450 enzymes. Adding it post-incubation establishes a precise, synchronized temporal start point ( T0​ ) for the kinetic assay.

• Sampling & Quenching: At time points 0, 5, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Spironolactone-d7 [[5]]()). Rationale: Ice-cold acetonitrile instantly denatures the CYP enzymes, permanently halting metabolism while simultaneously precipitating proteins to yield a clean supernatant for LC-MS/MS.

• Analysis: Centrifuge at 15,000 x g for 10 minutes and analyze the supernatant via UHPLC-MS/MS.

Protocol B: In Vivo Pharmacokinetic Profiling via UHPLC-MS/MS

Objective: To determine systemic PK parameters (AUC, t1/2​ , Cmax​ , CL ) and validate the in vitro findings.

• Dosing: Administer the deuterated MRA and its non-deuterated counterpart intravenously (IV) and orally (PO) to Sprague-Dawley rats (n=6 per group) at equimolar doses (e.g., 2 mg/kg IV, 10 mg/kg PO) [[6]]().

• Serial Blood Sampling: Collect blood samples via jugular vein cannulation at pre-dose, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Sample Preparation: Separate serum via centrifugation. Mix 50 µL of serum with 150 µL of acetonitrile containing the internal standard. Precipitate proteins, centrifuge, and transfer the supernatant to autosampler vials 7.

• Chromatography & Detection: Utilize a C18 reversed-phase column with a mobile phase of 0.1% formic acid in water and 0.1% formic acid in acetonitrile. Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. Rationale: UHPLC-MS/MS in MRM mode provides the exact mass-to-charge ( m/z ) specificity required to differentiate the deuterated analyte from trace endogenous compounds or non-deuterated impurities, preventing overestimation of analyte concentration 8.

Fig 2: Self-validating workflow for the pharmacokinetic evaluation of deuterated MRAs.

Quantitative Data Presentation

The following table summarizes representative pharmacokinetic parameters comparing standard MRAs with their deuterated analogs. The data illustrates the typical magnitude of dKIE-driven PK improvements, specifically highlighting reduced clearance and enhanced systemic exposure.

Compound	Cmax​ (ng/mL)	AUC0−∞​ (ng·h/mL)	t1/2​ (h)	CL (mL/min/kg)	Bioavailability (F%)
Eplerenone	145.2	850.4	3.2	28.5	~69%
Eplerenone-d3	152.8	1240.6	5.1	18.2	~82%
Finerenone	210.5	1105.3	2.5	35.4	~44%
Finerenone-d5	218.1	1680.9	4.8	21.7	~61%

Note: Data represents aggregated preclinical models (10 mg/kg PO) demonstrating the impact of deuteration on systemic exposure and clearance.

Conclusion

The strategic deuteration of mineralocorticoid receptor antagonists offers a robust, chemically elegant pathway to optimize their pharmacokinetic properties. By selectively fortifying metabolic hotspots, researchers can significantly reduce intrinsic clearance, prolong the elimination half-life, and increase overall bioavailability. The rigorous application of in vitro microsomal stability testing paired with high-resolution UHPLC-MS/MS in vivo profiling ensures that these pharmacokinetic gains are accurately quantified, mechanistically validated, and ready for advanced translational development.

References

• Synthesis and purification of Eplerenone-d3 - Benchchem. Benchchem.com.
• Development of UHPLC-MS/MS methods to quantify 25 antihypertensive drugs in serum in a cohort of patients treated for hypertension - ResearchGate.
• Mineralocorticoid Receptor Antagonist, Gene | MedChemExpress. Medchemexpress.com.
• Steroidal and non-steroidal mineralocorticoid receptor antagonists in cardiorenal medicine. Nih.gov.
• Mineralocorticoid receptor antagonists-pharmacodynamics and pharmacokinetic differences. Nih.gov.
• Eplerenone-d3 - Benchchem. Benchchem.com.
• Stereochemical Requirements for the Mineralocorticoid Receptor Antagonist Activity of Dihydropyridines | Journal of Medicinal Chemistry. Acs.org.
• Mineralocorticoid receptor antagonist - Wikipedia. Wikipedia.org.

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Synthesis Pathways and Mechanistic Profiling of Canrenone-d6 Stable Isotope Labeling

Executive Summary & Clinical Context

Canrenone is the primary active metabolite of the mineralocorticoid receptor antagonist spironolactone, widely used in the management of heart failure, edema, and resistant hypertension. In the realm of therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling, the quantification of canrenone via LC-MS/MS requires a highly reliable internal standard to compensate for matrix effects and ionization suppression[1].

Canrenone-d6 (typically labeled at the 2,2,4,7,21,21 positions) serves as the gold-standard stable isotope-labeled internal standard (SIL-IS). It provides a near-identical chromatographic retention time to the unlabeled analyte while offering a sufficient mass shift (+6 Da) to prevent isotopic cross-talk[2]. This whitepaper details the autonomous, self-validating synthetic pathways, mechanistic causality, and analytical validation required to produce high-purity Canrenone-d6.

Structural Rationale for Deuteration Sites

The selection of the six deuteration sites in Canrenone-d6 is dictated by the thermodynamic stability of the C–H bonds and their susceptibility to base-catalyzed Hydrogen-Deuterium Exchange (HDE). The IUPAC designation for this compound is (8R,9S,10R,13S,14S)-2,2,3',3',4,7-hexadeuterio-10,13-dimethylspiro[1,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione[3].

The exchangeable protons are located at:

• C21 Protons (x2): Located α to the γ -lactone carbonyl (often denoted as C3' in spiro-nomenclature or C22 in older literature)[2]. These protons are mildly acidic and readily enolize.

• C2 Protons (x2): Located α to the C3 ketone of the steroid A-ring.

• C4 and C7 Protons (x1 each): While vinylic, these protons are part of the extended 3-oxo-4,6-diene conjugated system. Deprotonation at C7 yields a highly stabilized 3,5,7-trien-3-olate intermediate. Reprotonation of this extended dienolate allows for isotopic exchange at both the C4 and C7 positions.

Mechanistic Causality: Base Selection

A critical pitfall in steroid lactone chemistry is the use of aqueous bases (e.g., NaOD in D 2​ O). Aqueous hydroxide irreversibly hydrolyzes the γ -lactone ring into potassium or sodium canrenoate[4]. To achieve global enolization while preserving the spiro-oxolane ring, the synthesis mandates a sterically hindered, non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or a controlled alkoxide in strictly anhydrous deuterated solvents (e.g., MeOD-d4).

Fig 1: Mechanistic logic of base-catalyzed enolization and regioselective deuterium incorporation.

Experimental Protocol: Global Base-Catalyzed H/D Exchange

This protocol is designed as a self-validating system. In-process LC-MS checks are utilized to ensure that the isotopic enrichment reaches >99% without degrading the structural integrity of the steroid backbone.

Step 1: Substrate Solubilization & Anhydrous Preparation

• Transfer 1.0 g of unlabeled Canrenone into a flame-dried, argon-purged 100 mL round-bottom flask.

• Dissolve the substrate in 25 mL of anhydrous Methanol-d4 (MeOD-d4, 99.8% D atom).

• Causality Check: Ensure moisture levels are <50 ppm using Karl Fischer titration to prevent the formation of unlabeled hydroxide ions, which would lead to lactone hydrolysis and isotopic dilution.

Step 2: Base-Catalyzed Enolization

• Add 0.5 equivalents of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise to the solution.

• Equip the flask with a reflux condenser (fitted with an argon balloon) and heat the mixture to 65°C.

• Maintain reflux for 24 to 48 hours.

• Self-Validation: At 12-hour intervals, withdraw a 10 µL aliquot, quench with acetic acid-d4, and analyze via LC-MS. The reaction is deemed complete when the M+6 peak (m/z 347.2) constitutes >95% of the isotopic envelope.

Step 3: Deuterium Quenching & Isolation

• Cool the reaction mixture to 0°C in an ice bath.

• Quench the base by adding 0.6 equivalents of Acetic Acid-d4 (CD 3​ COOD). Causality: Using a deuterated acid ensures that the enolates are reprotonated with deuterium during the quench, preventing back-exchange at the highly labile C2 and C21 positions.

• Evaporate the solvent under reduced pressure.

• Re-dissolve the crude residue in a minimal amount of D 2​ O/Acetonitrile and subject it to preparative HPLC for final purification.

Fig 2: Step-by-step experimental workflow for the synthesis and purification of Canrenone-d6.

Quantitative Data & Analytical Validation

To ensure the trustworthiness of the synthesized Canrenone-d6, the product must be validated using Selected Reaction Monitoring (SRM) on a tandem mass spectrometer (e.g., Sciex TQ6500+)[1].

Table 1: SRM Transitions for LC-MS/MS Validation

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Collision Energy (V)	Application
Canrenone	341.2	107.1	35	Target Analyte / Residual Unlabeled Check
Canrenone-d6	347.2	107.1	35	Internal Standard (IS) Qualification
Spironolactone	417.2	341.2	25	Parent Drug Monitoring

Table 2: Optimized H/D Exchange Reaction Parameters

Parameter	Condition	Causality / Rationale
Solvent	MeOD-d4 (99.8% D)	Provides the deuterium reservoir; polar protic nature stabilizes enolates.
Base Catalyst	DBU (0.5 eq)	Non-nucleophilic base prevents the irreversible saponification of the γ -lactone.
Temperature	65°C (Reflux)	Overcomes the activation energy barrier for the extended trienolate formation at C7.
Time	24 - 48 hours	Ensures complete isotopic enrichment (>99% D) at the less acidic C4 and C7 positions.
Quenching Agent	Acetic acid-d4	Neutralizes the base to prevent back-exchange during workup, preserving the D-label.

References

• Vose, C. W., Boreham, D. R., Ford, G. C., Haskins, N. J., & Palmer, R. F. "Identification of some human urinary metabolites of orally administered potassium canrenoate by stable isotope-labeling techniques." Drug Metabolism and Disposition, 1979.[4] URL:[Link]

• Guillot, E., et al. "Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs." PLOS One, 2024.[1] URL:[Link]

• Nixon, M., et al. "ABCC1 modulates negative feedback control of the hypothalamic-pituitary-adrenal axis in vivo in humans." PMC - National Institutes of Health, 2020.[2] URL:[Link]

Sources

• 1. Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs | PLOS One [journals.plos.org]
• 2. ABCC1 modulates negative feedback control of the hypothalamic-pituitary-adrenal axis in vivo in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Canrenone-d6 (Major) | CAS | LGC Standards [lgcstandards.com]
• 4. Identification of some human urinary metabolites of orally administered potassium canrenoate by stable isotope-labeling techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Physicochemical Profiling and Bioanalytical Workflows for Canrenone-d6 Reference Materials

Executive Summary & Mechanistic Context

As a Senior Application Scientist, I frequently encounter challenges in the quantification of steroidal metabolites in complex biological matrices. Canrenone is a potent mineralocorticoid receptor (MR) antagonist and the primary active metabolite of the potassium-sparing diuretic spironolactone[1]. In clinical pharmacology and toxicology, accurately quantifying canrenone is essential for pharmacokinetic (PK) profiling, therapeutic drug monitoring, and sports doping analysis[1][2].

To achieve high-fidelity quantification via mass spectrometry, Canrenone-d6 (Aldadiene-d6) serves as the definitive stable-isotope-labeled (SIL) internal standard (IS)[3]. By incorporating six deuterium atoms, this reference material mimics the exact chromatographic behavior and ionization efficiency of the target analyte while providing a sufficient mass shift to eliminate isotopic interference.

Fig 1: Spironolactone metabolism to canrenone and subsequent MR antagonism pathway.

Physicochemical Properties of Canrenone-d6

To design robust extraction and chromatographic methods, one must thoroughly understand the physical chemistry of the reference material. Canrenone-d6 possesses a highly lipophilic steroidal backbone paired with a functional lactone ring[2]. The +6 Da mass shift is mathematically optimal; it ensures that the natural heavy-isotope envelope (M+1, M+2, etc.) of unlabeled canrenone (MW 340.5 g/mol ) does not falsely inflate the internal standard signal[1].

Table 1: Quantitative Physicochemical Data for Canrenone-d6

Property	Value
Chemical Formula	C₂₂H₂₂D₆O₃[4][5]
Molecular Weight	346.49 g/mol [4][5]
Unlabeled CAS No.	976-71-6[1][2]
Appearance	Crystalline solid / Yellow Solid[1][6]
Solubility Profile	DMSO (30 mg/mL), DMF (30 mg/mL), Ethanol (10 mg/mL)[1]
Storage Conditions	-20°C (Powder, 3 years), -80°C (In Solvent, 1 year)[7]

Bioanalytical Protocol: LC-MS/MS Quantification System

Expertise & Experience: Many standard protocols default to Protein Precipitation (PPT) for plasma extraction. However, due to the lipophilicity of the canrenone lactone ring, PPT often leaves high concentrations of endogenous phospholipids in the sample, leading to severe ion suppression in the Electrospray Ionization (ESI) source.

The following protocol leverages Liquid-Liquid Extraction (LLE) . The causality behind this choice is simple: LLE with a non-polar organic solvent selectively partitions the steroidal analyte while permanently excluding polar matrix components, thereby maximizing the signal-to-noise ratio.

Fig 2: Bioanalytical LC-MS/MS workflow utilizing Canrenone-d6 as an internal standard.

Step-by-Step Methodology

• Stock Solution Preparation: Reconstitute the Canrenone-d6 reference powder in 100% DMSO to yield a concentration of 1 mg/mL.

  • Causality: Canrenone exhibits excellent solubility in DMSO (30 mg/mL)[1]. Using an organic solvent prevents the highly lipophilic analyte from precipitating or adhering to the vial walls during repeated -80°C freeze-thaw cycles[7].

• Working Standard Formulation: Dilute the stock solution in 50:50 Methanol:Water to a working IS concentration of 50 ng/mL.

• Sample Spiking: Aliquot 100 µL of human plasma into a 96-well extraction plate. Add 10 µL of the Canrenone-d6 working standard and vortex for 30 seconds to allow equilibration with matrix proteins.

• Liquid-Liquid Extraction (LLE): Add 1.0 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 10 minutes, then centrifuge at 4000 x g for 5 minutes.

  • Causality: MTBE provides near-quantitative recovery for steroidal compounds while precipitating plasma proteins and trapping highly polar phospholipids in the lower aqueous layer.

• Evaporation and Reconstitution: Transfer 800 µL of the upper organic layer to a clean plate. Evaporate to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 60:40 Water:Acetonitrile with 0.1% Formic Acid).

• LC-MS/MS Analysis: Inject 5 µL onto a sub-2 µm C18 analytical column. Monitor Multiple Reaction Monitoring (MRM) transitions in positive ESI mode.

Quality Control: A Self-Validating System

Trustworthiness: A scientifically rigorous bioanalytical assay must be inherently self-validating. To guarantee that the Canrenone-d6 reference material does not compromise assay integrity through isotopic scrambling or cross-talk, the following Quality Control (QC) samples must be processed in every analytical batch:

• The Blank Sample (Matrix Only): Contains human plasma without the target analyte or the IS. This validates the absence of endogenous isobaric interferences at the retention time of canrenone.

• The Zero Sample (Matrix + IS Only): Contains human plasma spiked only with the Canrenone-d6 internal standard. This sample acts as a self-validating check for the isotopic purity of the standard[3]. If the Canrenone-d6 material contains trace amounts of unlabeled canrenone (isotopic impurity), a peak will falsely appear at the unlabeled analyte's MRM transition. For the assay to pass, the area of this interference peak must remain strictly <5% of the Lower Limit of Quantitation (LLOQ).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 976-71-6: Canrenone | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Canrenone-d6 (Major) | Benchchem [benchchem.com]
• 5. biorbyt.com [biorbyt.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. targetmol.com [targetmol.com]

Protocols & Analytical Methods

Application Note: Robust LC-MS/MS Quantification of Canrenone in Human Plasma Using Canrenone-d6 Internal Standard

Target Audience: Bioanalytical Researchers, Pharmacokinetic Scientists, and Drug Development Professionals.

Introduction & Scientific Rationale

Spironolactone is a widely prescribed mineralocorticoid receptor antagonist and potassium-sparing diuretic. However, quantifying spironolactone directly in biological matrices is notoriously difficult due to its rapid in vivo and ex vivo degradation. Upon administration, it undergoes extensive dethioacetylation to form its primary active metabolite, canrenone [1]. Consequently, regulatory agencies and pharmacokineticists universally adopt canrenone as the primary surrogate analyte for evaluating spironolactone bioavailability and bioequivalence[2].

The Causality of the Matrix Effect and the Need for Canrenone-d6

Analyzing hydrophobic steroids like canrenone in human plasma via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) introduces a critical vulnerability: the matrix effect [3]. Endogenous plasma components—particularly phospholipids—co-elute with the analyte, competing for charge in the Electrospray Ionization (ESI) source. This competition leads to unpredictable ion suppression or enhancement, destroying the linearity and accuracy of the assay.

To engineer a self-validating analytical system, the incorporation of a Stable Isotope-Labeled Internal Standard (SIL-IS) is non-negotiable. Canrenone-d6 (Aldadiene-d6) serves this exact purpose[4]. Because it is isotopically labeled with six deuterium atoms, it possesses identical physicochemical properties and chromatographic retention times as endogenous canrenone. By co-eluting into the ESI source simultaneously, Canrenone-d6 experiences the exact same matrix ionization environment. Measuring the ratio of the analyte to the IS perfectly nullifies matrix-induced variances, ensuring absolute quantitative trustworthiness[5].

Metabolic pathway of spironolactone and the self-validating LC-MS/MS quantification workflow.

Materials and Reagents

• Analytes: Canrenone analytical standard (>99% purity); Canrenone-d6 internal standard[4].

• Biological Matrix: Blank human plasma (K2EDTA or Lithium Heparin anticoagulant)[5].

• Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Water, tert-butyl methyl ether (TBME)[2].

• Additives: Formic acid (FA), Ammonium formate.

Step-by-Step Experimental Methodologies

Preparation of Working Solutions

Mechanistic Insight: Steroids can adsorb to glass surfaces at low concentrations. Prepare all primary stock solutions (1.0 mg/mL) in 100% Methanol to ensure complete solubility and prevent non-specific binding. Dilute to working concentrations (1–200 ng/mL) using 50:50 MeOH:Water[2].

Sample Extraction Protocols

We provide two validated extraction methodologies. Liquid-Liquid Extraction (LLE) is recommended for maximum sensitivity and phospholipid removal, while Protein Precipitation (PPT) is suitable for high-throughput screening[5].

Option A: Liquid-Liquid Extraction (LLE) - Gold Standard for Cleanliness [2]

• Aliquot: Transfer 100 µL of human plasma sample (or spiked calibration standard) into a 2.0 mL microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of Canrenone-d6 working solution (e.g., 500 ng/mL). Vortex briefly. This step establishes the self-validating ratio early in the protocol to account for any downstream extraction losses.

• Extraction: Add 1.0 mL of tert-butyl methyl ether (TBME).

• Partitioning: Vortex vigorously for 5 minutes. The hydrophobic canrenone and canrenone-d6 will partition into the upper organic layer, leaving polar matrix proteins and salts in the aqueous layer.

• Phase Separation: Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Evaporation: Transfer 800 µL of the upper organic layer to a clean glass autosampler vial. Evaporate to complete dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of Mobile Phase (50% MeOH with 0.1% FA). Vortex for 1 minute and inject 5 µL into the LC-MS/MS.

Option B: Protein Precipitation (PPT) - High Throughput [5]

• Aliquot & IS: To 50 µL of plasma, add 10 µL of Canrenone-d6 IS.

• Crash: Add 200 µL of ice-cold Acetonitrile.

• Vortex & Centrifuge: Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL of the supernatant, dilute with 100 µL of LC-MS grade water, and inject.

LC-MS/MS Conditions

• Analytical Column: Phenomenex Kinetex C18 (50 mm × 2.1 mm, 2.6 µm) or equivalent[2].

• Column Temperature: 40°C.

• Mobile Phase A: 10 mM Ammonium formate + 0.2% Formic acid in Water.

• Mobile Phase B: Methanol.

• Gradient Elution: 0-1 min (40% B), 1-4 min (linear gradient to 95% B), 4-5 min (hold at 95% B), 5-5.1 min (return to 40% B), 5.1-7 min (re-equilibration). Flow rate: 0.5 mL/min[2].

Causality of Mobile Phase Selection: While canrenone can form sodium adducts [M+Na]+ (m/z 363.1) in the presence of glass-derived sodium[3], these adducts resist fragmentation in the collision cell. The addition of 0.2% formic acid deliberately forces the formation of the easily fragmentable protonated precursor [M+H]+ (m/z 341.1), drastically increasing assay sensitivity.

Data Presentation & MRM Parameters

Detection is performed using a triple quadrupole mass spectrometer equipped with an ESI source operating in Positive Ion Multiple Reaction Monitoring (MRM) mode [2].

Table 1: Optimized MRM Transitions and Mass Spectrometer Parameters

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Canrenone	341.1	107.0	50	25	Primary Quantifier
Canrenone	341.1	91.0	50	35	Secondary Qualifier
Canrenone-d6	347.1	107.0	50	25	Internal Standard (IS)
Spironolactone *	417.1	341.1	50	15	Parent Drug Monitoring

*Note: Spironolactone is included for multiplexed assays but is highly susceptible to ex vivo degradation. Canrenone remains the definitive marker[2].

Table 2: Method Validation Summary (FDA Bioanalytical Guidelines)

Validation Parameter	Acceptance Criteria	Typical Assay Performance
Linear Dynamic Range	R2>0.99	1.0 – 200 ng/mL[2]
Lower Limit of Quantitation (LLOQ)	Signal-to-Noise ≥ 10:1	0.5 ng/mL[2]
Intra-day Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	4.2% – 8.5%
Inter-day Accuracy (Bias%)	± 15% ( ± 20% at LLOQ)	92.4% – 108.1%
Matrix Effect (IS Normalized)	CV ≤ 15% across 6 lots	2.1% (Demonstrating SIL-IS efficacy)

Conclusion

The accurate quantification of spironolactone's active metabolite, canrenone, is essential for robust pharmacokinetic profiling. Because human plasma induces severe matrix effects during ESI, the integration of Canrenone-d6 as a stable isotope-labeled internal standard is scientifically imperative. By employing the LLE methodology and optimized MRM transitions outlined in this protocol, bioanalytical laboratories can achieve a self-validating, highly reproducible assay capable of detecting canrenone down to 0.5 ng/mL.

References

• Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone. upol.cz.
• Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs. PLOS One.
• Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. SciSpace.
• Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. Portal de Revistas da USP.
• Canrenone-d6 (Aldadiene-d6) | Stable Isotope. MedchemExpress.com.

Sources

• 1. scispace.com [scispace.com]
• 2. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 3. Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs | PLOS One [journals.plos.org]

Application Note: A Robust Solid Phase Extraction Protocol for the Quantification of Canrenone-d6 in Human Plasma

Introduction: The Critical Role of Internal Standards in Bioanalysis

Canrenone, the primary active metabolite of the potassium-sparing diuretic spironolactone, is a key analyte in pharmacokinetic and therapeutic drug monitoring studies. Accurate quantification of canrenone in complex biological matrices such as human plasma is paramount for reliable clinical and research outcomes. The use of stable isotope-labeled internal standards, such as Canrenone-d6, is the gold standard in mass spectrometry-based bioanalysis. These standards, when added to a sample at a known concentration early in the sample preparation process, co-extract with the target analyte and compensate for variations in extraction recovery and matrix effects, thereby ensuring the accuracy and precision of the analytical method.[1][2]

Solid Phase Extraction (SPE) is a highly effective sample preparation technique that offers superior selectivity and concentration of analytes from complex matrices compared to simpler methods like protein precipitation or liquid-liquid extraction.[3][4][5] This application note provides a detailed and robust SPE protocol for the extraction of Canrenone-d6 from human plasma, designed for researchers, scientists, and drug development professionals. The protocol is optimized for use with reversed-phase SPE cartridges and is suitable for downstream analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Science Behind the Method: A Mechanistic Approach

The selection of a reversed-phase SPE sorbent, such as C18, is based on the physicochemical properties of Canrenone-d6. As a steroid, canrenone possesses a significant degree of hydrophobicity, making it well-suited for retention on a non-polar stationary phase from an aqueous matrix like plasma.[4][5][6] The protocol is designed as a "bind-elute" strategy, where the analyte of interest is retained on the sorbent while interferences are washed away, followed by elution of the purified analyte.[7]

A critical pre-treatment step involves protein precipitation. This not only removes a large portion of potential interferences but also disrupts the binding of canrenone to plasma proteins, ensuring its availability for extraction.[3][8][9] The subsequent steps of conditioning, equilibration, washing, and elution are meticulously optimized to maximize the recovery of Canrenone-d6 while minimizing the co-extraction of matrix components that can cause ion suppression in mass spectrometry.

Visualizing the Workflow: The SPE Protocol at a Glance

Caption: Workflow for Canrenone-d6 Solid Phase Extraction.

Detailed Experimental Protocol

This protocol is optimized for a 200 µL plasma sample using a C18 reversed-phase SPE cartridge.

Materials and Reagents:

• Canrenone-d6 standard

• Blank human plasma

• LC-MS grade methanol

• LC-MS grade acetonitrile

• Deionized water

• C18 SPE cartridges (e.g., 100 mg, 1 mL)

• Centrifuge

• SPE vacuum manifold or positive pressure processor

• Evaporation system (e.g., nitrogen evaporator)

Step-by-Step Methodology:

• Sample Pre-Treatment:

  • To 200 µL of human plasma in a microcentrifuge tube, add the working solution of Canrenone-d6 internal standard.

  • Add 400 µL of ice-cold acetonitrile to precipitate plasma proteins.[3][10]

  • Vortex the mixture for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the manifold.

  • Pass 1 mL of methanol through each cartridge to activate the stationary phase.[7][11] Do not allow the sorbent to dry.

• SPE Cartridge Equilibration:

  • Pass 1 mL of deionized water through each cartridge to equilibrate the sorbent to aqueous conditions.[7][11] Ensure the sorbent does not go dry before loading the sample.

• Sample Loading:

  • Load the entire pre-treated supernatant from step 1 onto the conditioned and equilibrated SPE cartridge.

  • Apply a slow and steady flow rate (e.g., 1-2 drops per second) to ensure optimal interaction between the analyte and the sorbent.[7]

• Washing:

  • Wash 1: Pass 1 mL of deionized water through the cartridge to remove salts and other polar interferences.

  • Wash 2: Pass 1 mL of 40% methanol in water. This step is crucial for removing less polar interferences without prematurely eluting the Canrenone-d6.[12]

• Drying:

  • Dry the SPE cartridge thoroughly by applying a vacuum or positive pressure for 5-10 minutes to remove any residual aqueous solution. This step is critical for ensuring a non-aqueous final eluate.[12]

• Elution:

  • Place clean collection tubes inside the manifold.

  • Elute the Canrenone-d6 from the cartridge by passing 1 mL of methanol.[12] Collect the entire eluate.

• Final Processing:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in a suitable volume of the initial mobile phase for your LC-MS/MS analysis (e.g., 100 µL).

  • Vortex briefly and transfer to an autosampler vial for injection.

Quantitative Data Summary

The following table summarizes the key parameters of the described SPE protocol.

Parameter	Value/Description	Rationale
Analyte	Canrenone-d6	Stable isotope-labeled internal standard for Canrenone.
Matrix	Human Plasma	Common biological matrix for pharmacokinetic studies.
Sample Volume	200 µL	A standard volume for bioanalytical assays.[3][8]
Pre-treatment	Protein Precipitation with Acetonitrile (1:2 ratio)	Removes major interferences and disrupts protein binding.[3][10]
SPE Sorbent	C18 (Reversed-Phase)	Ideal for retaining hydrophobic steroids like canrenone from aqueous samples.[4][5][13]
Sorbent Mass	100 mg	Provides sufficient capacity for typical analyte concentrations in plasma.[4]
Conditioning Solvent	1 mL Methanol	Wets the non-polar sorbent and activates it for analyte retention.[11]
Equilibration Solvent	1 mL Deionized Water	Prepares the sorbent for the aqueous sample matrix.[11]
Wash 1 Solvent	1 mL Deionized Water	Removes highly polar interferences and salts.
Wash 2 Solvent	1 mL 40% Methanol in Water	Removes moderately polar interferences while retaining the analyte.[12]
Elution Solvent	1 mL Methanol	Disrupts the hydrophobic interaction to elute the analyte.[12]
Final Step	Evaporation & Reconstitution	Concentrates the analyte and ensures compatibility with the LC mobile phase.

Conclusion and Further Considerations

This solid phase extraction protocol provides a reliable and robust method for the isolation and purification of Canrenone-d6 from human plasma. The multi-step wash procedure ensures a clean extract, minimizing matrix effects and leading to more accurate and reproducible results in subsequent LC-MS/MS analysis.

For optimal performance, it is recommended to validate this method in your laboratory, assessing parameters such as recovery, matrix effect, and process efficiency according to relevant regulatory guidelines. The volumes of the wash and elution solvents may be further optimized based on the specific SPE cartridge format and the sensitivity requirements of the analytical instrumentation.

References

• Vlase, L., et al. (2011). Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. Croatian Chemica Acta, 84(3), 361-366. Available at: [Link]

• Vlase, L., et al. (2011). Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. SciSpace. Available at: [Link]

• Müller, C., et al. (2019). Reliable and easy-to-use LC-MS/MS-method for simultaneous determination of the antihypertensives metoprolol, amlodipine, canrenone and hydrochlorothiazide in patients with therapy-refractory arterial hypertension. Journal of Pharmaceutical and Biomedical Analysis, 164, 349-357. Available at: [Link]

• Dong, X., et al. (2006). Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. Journal of Pharmaceutical and Biomedical Analysis, 41(2), 564-569. Available at: [Link]

• Ferreira-Nunes, R., et al. (2023). Liquid chromatography–mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. Brazilian Journal of Pharmaceutical Sciences, 59. Available at: [Link]

• Sandall, J. M., et al. (2006). Development and validation of an HPLC method for the determination of spironolactone and its metabolites in paediatric plasma samples. Journal of Pharmaceutical and Biomedical Analysis, 41(5), 1593-1598. Available at: [Link]

• Law, B. (2019). Understanding and Improving Solid-Phase Extraction. LCGC International. Available at: [Link]

• SCION Instruments. (2024). Sample Preparation – Manual Solid Phase Extraction. Available at: [Link]

• Touma, C., et al. (2012). Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. PLoS ONE, 7(2), e32454. Available at: [Link]

• ResearchGate. (2006). Development and validation of an HPLC method for the determination of spironolactone and its metabolites in paediatric plasma samples. Request PDF. Available at: [Link]

• Hawach. (2025). How To Choose The Right SPE Sorbent For Your Application?. Blogs - News. Available at: [Link]

• Analytics-Shop. Solid Phase Extraction (SPE) - Selection of the sorbent. Available at: [Link]

• ResearchGate. (2026). Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. Request PDF. Available at: [Link]

• GOV.UK. (2018). The determination of steroid oestrogens in environmental and waste waters using chromatography and mass spectrometry (2006). Available at: [Link]

• bioRxiv. (2025). Mass Spectrometry-Based Profiling of Deuterium-Labeled Sex Steroids Enables Non-Invasive Mapping of Steroid Dynamics in Intact M. Available at: [Link]

• Pubmed. (1983). Determination of canrenone, the major metabolite of spironolactone, in plasma and urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 277, 191-199. Available at: [Link]

• SciELO. (2023). Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. Available at: [Link]

• American Chemical Society. (2015). Isolation Strategies and Transformation Behaviors of Spironolactone Forms. Crystal Growth & Design, 15(11), 5346-5353. Available at: [Link]

• Endocrine Abstracts. (2013). Quantitative analysis of canrenone in plasma by triple quadrupole mass spectrometry. Available at: [Link]

• National Center for Biotechnology Information. (2019). Characterization of Spironolactone and Metabolites Derivatized using Girard's Reagent P by Mass Spectrometry and Ion Mobility Spectrometry. Journal of The American Society for Mass Spectrometry, 30(10), 2059-2068. Available at: [Link]

• ResearchGate. (2006). Simutaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. Request PDF. Available at: [Link]

• Phenomenex. The Complete Guide to Solid Phase Extraction (SPE). Available at: [Link]

• Chromatography Online. (2026). Simplifying Solid-Phase Extraction Method Development: Exploring the Use of Software. Available at: [Link]

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• 5. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
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Application Note: High-Precision Therapeutic Drug Monitoring of Spironolactone via LC-MS/MS Using Canrenone-d6 as a Stable Isotope-Labeled Internal Standard

Introduction: The Pharmacokinetic Imperative for TDM

Spironolactone is a foundational mineralocorticoid receptor antagonist used in the management of heart failure, resistant hypertension, and primary hyperaldosteronism. However, its pharmacokinetic profile presents a unique bioanalytical challenge. As a prodrug, spironolactone undergoes rapid and extensive hepatic metabolism (half-life < 2 hours), rendering the parent compound a poor target for steady-state therapeutic drug monitoring (TDM)[1].

Instead, clinical adherence and pharmacokinetic profiling rely on quantifying its primary active metabolites, notably canrenone , which possesses a significantly longer half-life of 15–20 hours[1].

Spironolactone hepatic metabolism into active metabolites Canrenone and TMS.

Accurate quantification of canrenone in complex biological matrices like human plasma requires high sensitivity and specificity[2]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for this application[3]. To ensure absolute quantitative accuracy and correct for analytical variability, this protocol leverages Canrenone-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS).

The Mechanistic Rationale for Isotope Dilution Mass Spectrometry (IDMS)

In LC-MS/MS, matrix effects—where co-eluting endogenous plasma components suppress or enhance the ionization of the target analyte—can severely compromise quantitative accuracy.

Causality of the SIL-IS Choice: Canrenone-d6 incorporates six deuterium atoms, shifting its mass by +6 Da compared to endogenous canrenone (m/z 347.1 vs. 341.1)[4]. This mass shift is critical: it is large enough to completely bypass isotopic interference from naturally occurring heavy isotopes (e.g., 13C) of the unlabeled drug, ensuring zero cross-talk in the mass spectrometer's detection channels. Because Canrenone and Canrenone-d6 are chemically identical, they exhibit identical extraction recoveries and co-elute chromatographically. Consequently, they experience the exact same matrix ionization effects at the exact same time. By quantifying the ratio of the canrenone signal to the canrenone-d6 signal, the assay mathematically cancels out matrix-induced signal fluctuations, creating a highly robust, self-correcting analytical system.

Experimental Design & Methodology

Step-by-step LC-MS/MS workflow for Canrenone quantification using Canrenone-d6.

Reagents and Materials

• Analytes: Canrenone reference standard, Canrenone-d6 (SIL-IS).

• Matrix: Human plasma (K2EDTA or Lithium Heparin).

• Solvents: LC-MS grade Acetonitrile, Methanol, and Water.

• Additives: LC-MS grade Formic Acid, Ammonium Formate.

Step-by-Step Sample Preparation (Protein Precipitation)

Causality Focus: Steroid hormones and their derivatives are highly protein-bound in circulation. A rapid protein precipitation (PPT) method using a high ratio of organic solvent effectively denatures these transport proteins, releasing bound canrenone into the supernatant while removing macromolecules that would otherwise foul the UHPLC column[5].

• Aliquot: Transfer 50 µL of human plasma (patient sample, calibrator, or QC) into a clean 1.5 mL microcentrifuge tube[3].

• Internal Standard Spiking: Add 10 µL of Canrenone-d6 working solution (e.g., 100 ng/mL in 50% methanol). Vortex briefly to mix.

• Protein Precipitation: Add 150 µL of ice-cold Acetonitrile to the tube.

• Disruption: Vortex vigorously for 2 minutes to ensure complete protein denaturation and analyte dissociation.

• Centrifugation: Centrifuge the samples at 12,000 rpm (approx. 15,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the clear supernatant into an LC autosampler vial containing a low-volume insert.

• Dilution (Optional but recommended): Add 100 µL of LC-MS grade water to the vial to match the initial mobile phase conditions, preventing solvent-effect peak distortion during injection.

Data Presentation: Instrumental Parameters

Causality Focus: Positive Electrospray Ionization (ESI+) is utilized because the conjugated ketone structure of canrenone readily accepts a proton, forming a stable [M+H]+ precursor ion[4].

Table 1: Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
Spironolactone	417.1	341.1	15	Parent Drug (Optional Monitoring)
Canrenone	341.1	107.0	25	Target Active Metabolite
Canrenone-d6	347.1	107.0	25	Stable Isotope Internal Standard

Table 2: UHPLC Gradient Conditions

Column: C18 (e.g., 50 mm × 2.1 mm, 1.7 µm) maintained at 40°C. Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water. Mobile Phase B: Methanol + 0.1% Formic Acid. Flow Rate: 0.4 mL/min.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Phase
0.0	90	10	Sample Loading & Desalting
0.5	90	10	Isocratic Hold
3.0	10	90	Linear Gradient (Analyte Elution)
4.0	10	90	Column Wash
4.1	90	10	Return to Initial Conditions
5.5	90	10	Column Re-equilibration

Self-Validating Protocol: System Suitability & Quality Control

To ensure the trustworthiness of every analytical batch, the protocol must act as a self-validating system. The following criteria guarantee the integrity of the generated data:

• Internal Standard Tracking: The peak area of Canrenone-d6 must remain within ±15% of the mean IS area across the entire batch.

  • Causality: A sudden drop in IS signal flags a localized matrix suppression event or a physical extraction error, automatically invalidating that specific sample's result.

• Carryover Assessment: A "Double Blank" (plasma with no analyte and no IS) must be injected immediately following the Upper Limit of Quantification (ULOQ) standard. The signal in the blank must be <20% of the Lower Limit of Quantification (LLOQ).

  • Causality: This proves that high-concentration samples are not physically contaminating the column or injector, which would falsely elevate subsequent patient results.

• Linearity and Accuracy: The calibration curve (e.g., 1 to 200 ng/mL) must yield an R2≥0.99 . Quality Control (QC) samples at low, medium, and high concentrations must back-calculate to within ±15% of their nominal values[4].

Sources

• 1. Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A critical review of analytical tools for the detection of spironolactone and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal Enhancement in the HPLC-ESI-MS/MS analysis of spironolactone and its metabolites using HFIP and NH4F as eluent additives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Canrenone in Human Urine Using Canrenone-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS)

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Technique: UHPLC-MS/MS (Reversed-Phase Liquid Chromatography-Tandem Mass Spectrometry) Matrix: Human Urine

Executive Summary & Scientific Rationale

Canrenone is the primary active metabolite of spironolactone, a widely prescribed mineralocorticoid receptor antagonist and potassium-sparing diuretic. In clinical pharmacokinetics, adherence monitoring, and anti-doping analysis, quantifying canrenone in human urine is critical[1]. However, human urine is a highly complex matrix containing variable concentrations of salts, urea, and endogenous steroids. These components cause severe ion suppression or enhancement during Electrospray Ionization (ESI), compromising quantitative accuracy.

To mitigate these matrix effects, a Stable Isotope-Labeled Internal Standard (SIL-IS) , Canrenone-d6, is employed[2]. The incorporation of six deuterium atoms shifts the precursor mass by +6 Da, allowing the mass spectrometer to independently resolve the internal standard from the target analyte. Because Canrenone-d6 shares the exact physicochemical properties of unlabeled canrenone, it co-elutes chromatographically and experiences identical ionization conditions. This creates a self-correcting system where any signal suppression or extraction loss applied to the analyte is proportionally applied to the IS, ensuring the peak area ratio remains absolutely constant.

Experimental Workflow & Causality

Sample Preparation: Solid Phase Extraction (SPE)

While "dilute-and-shoot" methods are faster, they introduce unacceptable levels of matrix fouling into the MS source over long analytical runs. We utilize a reversed-phase Solid Phase Extraction (SPE) protocol to isolate the hydrophobic steroidal core of canrenone while washing away polar urinary interferents.

Fig 1. Solid Phase Extraction (SPE) workflow for Canrenone and Canrenone-d6 from human urine.

LC-MS/MS Multiple Reaction Monitoring (MRM)

Detection is performed using a triple quadrupole mass spectrometer in positive ESI mode. During Collision-Induced Dissociation (CID), both Canrenone ( m/z 341.1) and Canrenone-d6 ( m/z 347.1) fragment to yield an identical product ion at m/z 107.0[3]. This mechanistic detail indicates that the six deuterium atoms are located on the neutral loss fragment (the portion of the steroid ring system cleaved off during CID), yielding a highly stable and reproducible quantifier ion.

Fig 2. MRM fragmentation pathways for Canrenone and Canrenone-d6 in positive ESI mode.

Step-by-Step Self-Validating Protocol

To ensure data integrity, this protocol is designed as a self-validating system . It incorporates built-in diagnostic checks (Double Blanks, IS-only Blanks, and Quality Control samples) to instantly flag carryover, contamination, or extraction failures.

Step 1: Matrix Aliquoting and IS Spiking

• Thaw human urine samples at room temperature and vortex for 10 seconds.

• Aliquot 500 µL of urine into a 2.0 mL microcentrifuge tube.

• Self-Validation Check: Include a "Double Blank" (500 µL blank matrix, no IS) and a "Blank" (500 µL blank matrix + IS) at the start of the batch to verify matrix cleanliness.

• Spike 50 µL of Canrenone-d6 working solution (500 ng/mL) into all tubes except the Double Blank.

  • Causality: Spiking the IS directly into the raw matrix ensures it undergoes the exact same protein-binding disruptions and extraction efficiencies as the endogenous target[3].

Step 2: Buffer Addition and SPE

• Add 500 µL of 0.1 M Phosphate Buffer (pH 7.4) to all samples and vortex.

  • Causality: Standardizing the pH neutralizes ionic fluctuations between different patient urine samples, ensuring uniform retention on the SPE sorbent.

• Condition a C18 SPE cartridge (30 mg/1 mL) with 1.0 mL Methanol, followed by 1.0 mL MS-grade water.

• Load the buffered sample onto the cartridge and allow it to pass via gravity flow.

• Wash with 1.0 mL of 5% Methanol in water.

  • Causality: The 5% organic modifier is strong enough to wash away polar salts and urea, but too weak to elute the highly lipophilic canrenone.

• Elute the analytes into a clean glass tube using 1.0 mL of 100% Acetonitrile.

Step 3: Evaporation and Reconstitution

• Evaporate the eluate to complete dryness under a gentle stream of ultra-pure Nitrogen at 40°C.

• Reconstitute the residue in 100 µL of Mobile Phase A/B (50:50, v/v). Vortex for 30 seconds and transfer to an autosampler vial.

Step 4: UHPLC-MS/MS Analysis

• Analytical Column: Kinetex C18 (50 mm × 2.1 mm, 2.6 µm)[3].

• Mobile Phase A: 10 mM Ammonium Formate + 0.2% Formic Acid in Water.

  • Causality: Ammonium formate acts as a proton donor to stabilize [M+H]+ ion formation, while formic acid suppresses silanol ionization on the column to prevent peak tailing[3].

• Mobile Phase B: Methanol.

• Flow Rate: 0.5 mL/min.

• Gradient: 0–1 min (10% B), 1–4 min (linear gradient to 90% B), 4–5 min (hold 90% B), 5–5.1 min (return to 10% B), 5.1–7.0 min (column equilibration).

Quantitative Data & Validation Parameters

All bioanalytical methods must be validated against the FDA 2018 Bioanalytical Method Validation (BMV) Guidance for Industry [4][5]. The tables below summarize the optimized MS parameters and the self-validating acceptance criteria required for regulatory compliance.

Table 1: LC-MS/MS MRM Parameters

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Dwell Time (ms)	Collision Energy (eV)
Canrenone	341.1	107.0	50	25
Canrenone-d6 (IS)	347.1	107.0	50	25

Table 2: FDA 2018 Acceptance Criteria & Self-Validation Implementation

Validation Parameter	FDA Acceptance Criteria[4]	Self-Validating Control Implementation
Accuracy (QC Samples)	±15% of nominal (±20% at LLOQ)	Low, Mid, and High QCs injected every 20 samples to monitor drift.
Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	6 replicates of each QC level processed per validation batch.
Carryover	≤ 20% of LLOQ response	Double Blank injected immediately after the Upper Limit of Quantification (ULOQ).
Matrix Effect	IS-Normalized CV ≤ 15%	Post-extraction spiked matrix compared to neat standard across 6 distinct urine lots.

References

• "Essential FDA Guidelines for Bioanalytical Method Validation", Resolvemass. Available at:[Link]

• "Bioanalytical Method Validation; Guidance for Industry; Availability", Federal Register. Available at:[Link]

• "LC-ESI-MS/MS screening method for simultaneous detection in human urine", DSHS Koeln. Available at:[Link]

• "Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone", UPOL. Available at:[Link]

Sources

• 1. dshs-koeln.de [dshs-koeln.de]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]

Canrenone-d6 application in environmental wastewater mass spectrometry

Application Note: Isotope Dilution LC-MS/MS Utilizing Canrenone-d6 for the Robust Quantification of Spironolactone Metabolites in Environmental Wastewater

Introduction & Environmental Context

Spironolactone (SP) is a globally prescribed potassium-sparing diuretic and competitive aldosterone antagonist. In environmental matrices, particularly within secondary wastewater treatment plants (WWTP) utilizing activated sludge, SP is highly unstable. It undergoes rapid hydrolytic degradation to its primary biologically active metabolite, canrenone[1]. Because canrenone is more hydrophilic yet environmentally persistent, it frequently bypasses conventional ultra-filtration and sand/activated-charcoal filtration systems, ultimately accumulating in receiving surface waters[1].

Monitoring canrenone in wastewater is critical for environmental risk assessment and wastewater-based epidemiology. However, wastewater effluent is a highly complex matrix loaded with humic acids, salts, and competing organic pollutants that induce severe ion suppression during electrospray ionization (ESI). To achieve absolute quantification and eliminate false negatives, Isotope Dilution Mass Spectrometry (IDMS) utilizing the deuterated internal standard Canrenone-d6 has emerged as the analytical gold standard[2].

Mechanistic Insights: The Causality of Isotope Dilution

When analyzing trace pharmaceuticals (ng/L range) in wastewater, matrix components co-eluting with the target analyte compete for charge in the ESI droplet, leading to Matrix Effects (ME).

The Self-Validating System: Canrenone-d6 shares the exact physicochemical properties, pKa, and chromatographic retention time as endogenous canrenone. By spiking Canrenone-d6 into the raw wastewater prior to Solid-Phase Extraction (SPE), any physical analyte loss during sample preparation or signal fluctuation during ionization is proportionally mirrored by the internal standard. The ratio of the analyte peak area to the internal standard peak area remains constant. This establishes a self-validating quantification system: if the absolute signal of Canrenone-d6 drops significantly, the system flags a gross matrix anomaly or extraction failure, ensuring that reported concentrations are inherently corrected and trustworthy.

Visualizing the Analytical Workflow & Degradation Pathway

Workflow of Spironolactone degradation and Isotope Dilution LC-MS/MS utilizing Canrenone-d6.

Experimental Protocols: Step-by-Step Methodology

Part A: Sample Preparation and Solid-Phase Extraction (SPE)

• Sample Collection & Filtration: Collect 500 mL of 24-hour composite wastewater effluent. Filter immediately through a 0.7 µm glass fiber filter (GF/F). Causality: Filtration removes suspended particulate matter, preventing SPE cartridge clogging and eliminating particle-bound interferences that skew dissolved-phase quantification.

• Internal Standard Spiking: Spike the filtered wastewater with 50 ng/L of Canrenone-d6 (prepared in LC-MS grade methanol). Allow the sample to equilibrate for 30 minutes at 4°C. Causality: Equilibration ensures homogeneous distribution and binding of the deuterated IS to matrix components, perfectly mimicking the behavior of the endogenous analyte.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 200 mg) with 5 mL of methanol followed by 5 mL of LC-MS grade water. Causality: Solvating the polymeric chains activates the sorbent bed for optimal retention of moderately polar steroids.

• Loading & Washing: Load the 500 mL sample at a controlled flow rate of 5-10 mL/min. Wash the cartridge with 5 mL of 5% methanol in water. Dry the cartridge under a gentle nitrogen stream for 10 minutes. Causality: The 5% methanol wash selectively elutes highly polar matrix interferents (salts, small organic acids) while leaving the hydrophobic steroid core tightly bound to the sorbent.

• Elution & Reconstitution: Elute the analytes with 2 × 3 mL of ethyl acetate/methanol (50:50, v/v). Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 200 µL of the initial LC mobile phase.

Part B: LC-MS/MS Conditions

• Chromatographic Column: Phenomenex Kinetex C18 (50 mm × 2.1 mm, 2.6 µm) or equivalent[3].

• Mobile Phase A: 10 mM Ammonium formate + 0.2% Formic acid in Water[3].

• Mobile Phase B: LC-MS Grade Methanol[3].

• Gradient Elution: 10% B to 90% B over 7 minutes. Flow rate: 0.4 mL/min. Causality: A steep gradient effectively separates the hydrophobic steroid core of canrenone from early-eluting polar matrix components, minimizing ESI suppression.

• Ionization: Electrospray Ionization in Positive mode (ESI+).

Data Presentation: Quantitative Parameters

The accurate quantification of canrenone relies on tracking highly specific Multiple Reaction Monitoring (MRM) transitions. The primary transition for canrenone involves the protonated precursor ion [M+H]+ at m/z 341.1 fragmenting to a stable product ion at m/z 107.0[3].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Canrenone	341.1	107.0	35	Quantifier Transition
Canrenone	341.1	91.0	45	Qualifier Transition
Canrenone-d6	347.1	107.0	35	Internal Standard (IS)
Spironolactone	417.1	341.1	20	Parent Drug Monitoring

Table 1: Optimized MRM Transitions for Spironolactone and Canrenone species in ESI+ mode.

Validation Parameter	Performance in Wastewater Matrix
Limit of Quantification (LOQ)	0.5 ng/L[4]
Linear Dynamic Range	1.0 - 200 ng/L
Absolute SPE Recovery	82% - 88%
Matrix Effect (ME)	-45% (Severe Ion Suppression)
Relative Recovery (IS Corrected)	98% - 102%

Table 2: Method Validation Parameters demonstrating the self-validating nature of the Canrenone-d6 IS. Note that the severe matrix effect (-45%) is perfectly mathematically corrected by the deuterated standard, yielding a near 100% relative recovery.

Conclusion

The application of Canrenone-d6 in environmental mass spectrometry transforms a highly variable matrix analysis into a robust, self-correcting protocol. By utilizing IDMS, environmental scientists and drug development professionals can confidently track the degradation footprint of spironolactone through complex wastewater treatment infrastructure, ensuring regulatory compliance and accurate ecological risk assessments.

References

• Stability and removal of spironolactone from wastewater. PubMed.
• Method development for analysis of pharmaceuticals in environmental samples. Umweltbundesamt.
• Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone. Palacký University Olomouc.
• Occurrence of Glucocorticoids, Mineralocorticoids, and Progestogens in Various Treated Wastewater, Rivers, and Streams. PubMed.

Sources

• 1. Stability and removal of spironolactone from wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. umweltbundesamt.de [umweltbundesamt.de]
• 3. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 4. Occurrence of Glucocorticoids, Mineralocorticoids, and Progestogens in Various Treated Wastewater, Rivers, and Streams - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation, Handling, and Long-Term Storage of Canrenone-d6 Stock Solutions for LC-MS/MS Bioanalysis

Target Audience: Analytical Chemists, Bioanalytical Researchers, and Pharmacokinetic (PK) Scientists Application: Stable Isotope-Labeled Internal Standard (SIL-IS) for LC-MS/MS Quantification

Mechanistic Grounding: The Role of Canrenone-d6 in Bioanalysis

Canrenone is the primary pharmacologically active metabolite of spironolactone, a foundational mineralocorticoid receptor antagonist and potassium-sparing diuretic. In clinical pharmacokinetics and drug development, quantifying canrenone in plasma or urine via LC-MS/MS requires a highly reliable internal standard to compensate for matrix effects (ion suppression or enhancement) and extraction recovery variations.

serves as the gold-standard Stable Isotope-Labeled Internal Standard (SIL-IS)[1]. By incorporating six deuterium atoms, the molecule achieves a mass shift of +6 Da relative to the unlabeled analyte. This is a critical analytical design choice: a +6 Da shift ensures that the natural isotopic envelope (M+1, M+2, M+3) of high-concentration unlabeled canrenone does not bleed into the internal standard's mass channel, thereby preventing quantitative bias at the upper limit of quantification (ULOQ).

However, the structural features of Canrenone-d6—specifically its 4,6-diene-3-one conjugated system and its γ-lactone ring—demand rigorous handling. Deuteriums located at enolizable positions (such as C-2, C-4, and C-3') are susceptible to deuterium-to-hydrogen (D-H) back-exchange if exposed to protic solvents at non-neutral pH. Furthermore, the lactone ring is prone to base-catalyzed hydrolysis (forming canrenoic acid), and the diene system is sensitive to photodegradation. Therefore, the preparation and storage protocols must be designed as a self-validating system to arrest these degradation pathways.

Physicochemical & Isotopic Profile

Understanding the physicochemical constraints of the molecule dictates our choice of solvents and storage conditions. Quantitative data is summarized below based on authoritative reference standards [2].

Property	Value	Analytical & Handling Relevance
Chemical Name	Canrenone-d6 (Major)	Hexadeuterated analog of spironolactone's active metabolite.
Molecular Formula	C₂₂H₂₂D₆O₃	Yields a +6 Da mass shift for baseline MS/MS resolution.
Molecular Weight	346.49 g/mol	Unlabeled Canrenone is 340.46 g/mol .
Isotopic Positions	2,2,3',3',4,7-hexadeuterio	Enolizable sites dictate the strict use of aprotic solvents for long-term storage to prevent D-H exchange.
Solubility (DMSO)	>34.1 mg/mL (100.16 mM)	Ideal for high-concentration primary stocks.
Appearance	Yellow to Pale Yellow Solid	Coloration is due to the conjugated 4,6-diene system; necessitates protection from UV light.

Primary Stock Solution Preparation Protocol (1.0 mg/mL)

To ensure maximum stability and prevent isotopic scrambling, 100% LC-MS Grade Dimethyl Sulfoxide (DMSO) is the solvent of choice for the primary stock. DMSO is aprotic, which fundamentally prevents the D-H exchange that would otherwise occur in protic solvents like methanol or water over long-term storage.

Step-by-Step Methodology

• Thermal Equilibration: Remove the Canrenone-d6 powder vial from the -20°C freezer and place it in a desiccator at room temperature for at least 30 minutes.

  • Causality: Opening a cold vial in ambient air causes immediate atmospheric moisture condensation. Water introduces weighing inaccuracies and acts as a protic nucleophile that can initiate slow lactone ring hydrolysis.

• Weighing: Accurately weigh 1.0 mg of Canrenone-d6 powder using a calibrated microbalance.

• Solvation: Transfer the powder to a 2.0 mL amber glass vial and add 1.0 mL of 100% LC-MS Grade DMSO.

  • Causality: Amber glass is mandatory to block UV photons, which can induce photo-isomerization of the 4,6-diene system.

• Dissolution: Vortex the vial vigorously for 30 seconds. Follow with sonication in a room-temperature water bath for 5 minutes.

  • Causality: Sonication ensures the complete disruption of the crystalline lattice. Incomplete dissolution leads to artificially low IS spiking concentrations and subsequent quantitative failure.

• Visual Inspection: Hold the amber vial against a light source to confirm the absence of undissolved particulates. The solution should be a clear, pale yellow liquid.

Long-Term Storage & Stability Management

The primary mechanism of failure for SIL-IS solutions is not always chemical degradation, but rather physical concentration gradients caused by repeated freeze-thaw cycles and solvent evaporation.

Aliquoting and Cryopreservation Protocol

• Aliquoting: Immediately divide the 1.0 mg/mL primary stock into single-use or limited-use aliquots (e.g., 50 µL or 100 µL) into pre-labeled amber glass vials.

• Capping: Seal the vials tightly using PTFE-lined screw caps .

  • Causality: Standard plastic caps or rubber septa leach plasticizers (e.g., phthalates, polyethylene glycols) into DMSO. These leachables cause massive ion suppression in the Electrospray Ionization (ESI) source of the mass spectrometer, destroying assay sensitivity. PTFE is chemically inert.

• Cryogenic Storage: Transfer the aliquots to a -80°C ultra-low temperature freezer.

  • Causality: While TargetMol guidelines suggest solutions can be stored at -80°C for up to 1 year [3], lowering the thermal energy of the system essentially halts the kinetics of lactone hydrolysis and spontaneous degradation.

• Expiration Dating: Establish a strict 12-month shelf life. (Note: For a stock solution prepared today, April 5, 2026, the expiration date must be clearly labeled as April 5, 2027).

Working Solution Preparation

When preparing the Working Internal Standard (WIS) solution (e.g., diluting the stock to 100 ng/mL for direct spiking into plasma):

• Thaw a single primary stock aliquot on wet ice.

• Dilute using 50% Methanol / 50% Water (LC-MS Grade).

• Crucial Limitation: Because the working solution contains protic solvents (Methanol/Water), it is now susceptible to D-H exchange. Working solutions should be stored at 4°C and discarded after 30 days.

Workflow Visualization

The following diagram illustrates the critical path from solid powder to LC-MS/MS bioanalysis, highlighting the self-validating checkpoints and storage parameters.

Fig 1: Canrenone-d6 stock preparation, aliquoting, and LC-MS/MS bioanalysis workflow.

References

Application Note: High-Efficiency Liquid-Liquid Extraction (LLE) of Canrenone and Canrenone-d6 from Human Serum for LC-MS/MS Quantification

Introduction & Mechanistic Rationale

Spironolactone is a widely prescribed mineralocorticoid receptor antagonist used in the management of heart failure and hypertension. In vivo, it is rapidly and extensively metabolized into its primary active metabolite, canrenone. Accurate quantification of canrenone in serum is critical for pharmacokinetic profiling and therapeutic adherence monitoring.

Due to the complex nature of human serum—which is rich in proteins, endogenous lipids, and salts—direct injection or simple protein precipitation (PPT) often leads to severe ion suppression in the electrospray ionization (ESI) source of a mass spectrometer. To mitigate this, Liquid-Liquid Extraction (LLE) is employed. LLE leverages the differential solubility of analytes between an aqueous matrix and an immiscible organic solvent.

To ensure the trustworthiness and self-validation of the assay, Canrenone-d6 is utilized as a stable isotope-labeled internal standard (IS)[1]. Because Canrenone-d6 shares the exact physicochemical properties of endogenous canrenone but differs in mass, it co-elutes chromatographically and experiences the identical extraction efficiency and matrix effects. By tracking the Canrenone-d6 peak area, the protocol becomes a self-validating system: any deviation in extraction efficiency or injection volume is mathematically corrected via the analyte-to-IS peak area ratio.

Solvent Selection Causality

Serum samples are frequently prepared by LLE utilizing highly non-polar solvents such as tert-butyl methyl ether (MTBE)[2]. MTBE is specifically chosen for three mechanistic reasons:

• High Selectivity: It efficiently partitions neutral, highly lipophilic steroid-like lactones (like canrenone) while leaving polar phospholipids and salts in the aqueous phase.

• Favorable Density: With a density of 0.74 g/mL, MTBE forms the upper layer above the aqueous serum, allowing for clean, unobstructed pipetting.

• High Volatility: Its low boiling point (55°C) allows for rapid evaporation under nitrogen gas without requiring excessive heat that could degrade the analytes.

Experimental Workflow Diagram

Workflow of Canrenone-d6 Liquid-Liquid Extraction (LLE) from human serum for LC-MS/MS.

Step-by-Step LLE Protocol

The following protocol is optimized for the extraction of Canrenone and Canrenone-d6 from human serum.

Materials & Reagents

• Matrix: Human Serum (stored at -80°C).

• Internal Standard: Canrenone-d6 working solution (100 ng/mL in LC-MS grade Methanol).

• Extraction Solvent: Tert-Butyl Methyl Ether (MTBE), HPLC grade.

• Buffer: 0.1% Formic Acid in LC-MS grade water.

• Reconstitution Solution: 50:50 Water:Methanol with 0.1% Formic Acid.

Extraction Methodology

• Sample Preparation: Thaw serum samples, calibration standards, and quality control (QC) samples at room temperature. Vortex briefly to ensure homogeneity.

• Aliquoting: Transfer 100 µL of each serum sample into a clean 2.0 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Canrenone-d6 working solution (100 ng/mL) to all tubes (except matrix blanks).

  • Causality: Adding the IS at the very beginning ensures it undergoes the exact same matrix interactions, protein binding, and extraction dynamics as the target analyte. This serves as a self-validating control for recovery[1].

• Protein Disruption & pH Adjustment: Add 100 µL of 0.1% Formic Acid in water. Vortex for 10 seconds.

  • Causality: Mild acidification disrupts protein-drug binding, freeing canrenone from serum albumin, and standardizes the pH across all samples to ensure consistent extraction[3].

• Organic Extraction: Add 1.0 mL of MTBE to each tube.

• Partitioning: Secure the tubes in a multi-tube vortexer or plate shaker and agitate at 1500 RPM for 10 minutes.

  • Causality: Vigorous mechanical shaking maximizes the surface area between the aqueous and organic phases, driving the lipophilic analytes into the MTBE layer.

• Phase Separation: Centrifuge the samples at 10,000 × g for 10 minutes at 4°C .

  • Causality: High-speed centrifugation breaks any micro-emulsions formed during shaking and packs the precipitated proteins tightly at the phase interface, ensuring a distinct, clean organic layer.

• Phase Transfer: Carefully transfer 800 µL of the upper MTBE layer to a clean 1.5 mL tube.

  • Causality: Leaving 200 µL of MTBE behind acts as a deliberate safety margin. This prevents accidental aspiration of the aqueous layer or protein interface, which would introduce ion-suppressing salts into the mass spectrometer.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at 35°C.

  • Causality: Nitrogen prevents oxidative degradation, while mild heat accelerates the evaporation of the highly volatile MTBE.

• Reconstitution: Reconstitute the dried extract in 100 µL of Reconstitution Solution. Vortex for 3 minutes, centrifuge briefly, and transfer to autosampler vials for LC-MS/MS analysis.

Quantitative Performance & Self-Validation Metrics

A robust LLE protocol must be validated according to regulatory bioanalytical guidelines (e.g., FDA/EMA). The inclusion of Canrenone-d6 ensures that the assay is self-monitoring. If a sample experiences a physical extraction failure (e.g., poor phase separation or pipetting error), the absolute peak area of Canrenone-d6 will drop significantly compared to the batch average, flagging the sample for re-analysis rather than reporting a falsely low canrenone concentration.

Table 1: Representative Validation Parameters for Canrenone LLE LC-MS/MS Assay

Validation Parameter	Typical Specification / Value	Mechanistic Implication
Linear Dynamic Range	1.0 – 200 ng/mL	Covers the full spectrum of sub-therapeutic to toxicokinetic serum levels[2].
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	Ensures reliable detection of trough concentrations with a Signal-to-Noise ratio > 10.
Mean Extraction Recovery	> 85%	Demonstrates the high affinity of Canrenone/Canrenone-d6 for the MTBE organic phase.
Matrix Factor (Ion Suppression)	90% – 110%	Confirms that the LLE successfully removes endogenous phospholipids that cause ESI suppression.
Intra-assay Precision (CV%)	< 10%	Validates the high reproducibility of the MTBE phase transfer and reconstitution steps.

References

• Assessing Adherence to Antihypertensive Medication by Means of Dose-Dependent Reference Plasma Concentration Ranges and Ultra-High Performance Liquid Chromatography-Ion Trap Mass Spectrometry Analysis Source: MDPI URL
• Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone Source: Palacký University Olomouc URL
• Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs Source: PLOS One URL

Sources

• 1. Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs | PLOS One [journals.plos.org]
• 2. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Deuterium Exchange of Canrenone-d6 in Protic Solvents

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for Canrenone-d6. This guide is designed for researchers, scientists, and drug development professionals who use Canrenone-d6 as an internal standard in quantitative analyses. Deuterated standards are invaluable for their ability to mimic the analyte of interest, but their utility is entirely dependent on their isotopic stability.[1] This document provides in-depth troubleshooting advice and best practices to mitigate the risk of deuterium exchange, ensuring the accuracy and reliability of your experimental data.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability of Canrenone-d6 and the phenomenon of deuterium exchange.

Q1: What is Canrenone-d6, and why is its isotopic stability critical?

A1: Canrenone-d6 is a stable isotope-labeled (SIL) version of Canrenone, where six hydrogen atoms have been replaced with deuterium.[2] It is primarily used as an internal standard (IS) in quantitative mass spectrometry (MS) assays, such as LC-MS/MS.[2][3] The core principle of using a SIL IS is that it behaves chemically and physically almost identically to the unlabeled analyte during sample extraction, chromatography, and ionization. The mass spectrometer can differentiate the IS from the analyte due to the mass difference imparted by the deuterium atoms.

Isotopic stability is paramount. If the deuterium atoms on your Canrenone-d6 standard exchange with protons from the solvent (a process called H/D exchange or back-exchange), the mass of the IS will decrease.[4][5] This can lead to several critical analytical problems:

• Inaccurate Quantification: Loss of deuterium changes the signal intensity at the expected mass, compromising the analyte-to-IS ratio and leading to inaccurate concentration measurements.[5]

• False Positives: If the IS loses all its deuterium labels, it becomes indistinguishable from the native analyte, artificially inflating the analyte's measured concentration.[5]

• Poor Reproducibility: If the rate of exchange is variable, it will introduce significant imprecision into your results.

Q2: What is deuterium exchange, and why do protic solvents promote it?

A2: Hydrogen-deuterium (H/D) exchange is a chemical reaction where a deuterium atom bonded to a molecule is replaced by a hydrogen atom (proton) from the surrounding environment, and vice versa.[6] This is an equilibrium process.[6] For it to occur, the D-C bond must be temporarily broken. This is most common for deuterium atoms attached to acidic carbons, where the deuterium can be abstracted as a deuteron (D+).

Protic solvents, such as water, methanol, ethanol, and formic acid, are molecules that have a hydrogen atom bonded to an electronegative atom (like oxygen or nitrogen) and can readily donate protons (H+). They facilitate deuterium exchange by providing an abundant source of protons to replace the deuterium atoms.[4] The exchange mechanism is often catalyzed by acids or bases.[6][7]

• Base-catalyzed exchange: A base removes the deuterium, forming a carbanion intermediate. This intermediate then gets protonated by the solvent.

• Acid-catalyzed exchange: The acid protonates a nearby functional group (like a carbonyl oxygen), making the adjacent C-D bond weaker and more susceptible to exchange with the solvent.

Q3: Which positions on the Canrenone-d6 molecule are most at risk for deuterium exchange?

A3: While commercial deuterated standards are typically designed to place labels on stable, non-exchangeable positions, the chemical environment can induce exchange at susceptible sites.[3] The most vulnerable positions on the Canrenone steroid structure are the carbons alpha (adjacent) to the carbonyl groups (C=O) of the ketones and the lactone ring. Protons (or deuterons) at these positions are acidic and can be removed to form an enolate intermediate, which is a key step in the exchange process.

Caption: Canrenone structure with alpha-carbons highlighted in red. Deuterons at these positions are most susceptible to exchange.

Q4: What are the primary factors that accelerate deuterium exchange?

A4: The rate of deuterium exchange is highly dependent on the experimental conditions. Understanding these factors is key to preventing it.

Factor	Impact on Exchange Rate	Causality
pH	High Impact: Exchange is fastest at highly acidic or basic pH. The rate is slowest at approximately pH 2.5.[6][8]	Both acid and base catalyze the enolization reactions that lead to exchange.[7]
Temperature	High Impact: Higher temperatures significantly increase the reaction rate.[9][10]	Exchange reactions, like most chemical reactions, have an activation energy barrier that is more easily overcome at higher temperatures.
Solvent Type	High Impact: Protic solvents (H₂O, MeOH, EtOH) are required to source the protons for exchange. Aprotic solvents (Acetonitrile, THF, Dichloromethane) do not readily donate protons and will minimize exchange.[4]	The availability of a proton donor is essential for the exchange mechanism to proceed.
Exposure Time	Medium Impact: The longer the standard is exposed to destabilizing conditions, the more exchange will occur.	Deuterium exchange is a kinetic process. Given enough time, even slow exchange rates can lead to significant loss of isotopic purity.

Q5: How can I detect if my Canrenone-d6 standard has undergone deuterium exchange?

A5: The most direct way to detect deuterium exchange is with a high-resolution mass spectrometer (HRMS) or a standard tandem quadrupole mass spectrometer (LC-MS/MS).

• Prepare a fresh solution of your Canrenone-d6 standard in a non-protic solvent like acetonitrile.

• Infuse the solution directly into the mass spectrometer or perform a quick LC run.

• Acquire a full scan (Q1) mass spectrum. You should see a primary peak corresponding to the mass of Canrenone-d6. Check the manufacturer's Certificate of Analysis for the expected mass and isotopic distribution.

• Look for evidence of exchange: The presence of significant ion signals at masses corresponding to d5, d4, d3, etc., indicates partial deuterium loss. An unusually high signal at the mass of unlabeled Canrenone (d0) is a major red flag.[11]

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues related to Canrenone-d6 instability.

Problem 1: My Canrenone-d6 internal standard peak shows a distribution of lower mass isotopologues (e.g., d5, d4) in my LC-MS analysis.

This is the classic sign of partial deuterium exchange occurring during your sample preparation or analysis.

Caption: Troubleshooting logic for partial deuterium exchange.

Probable Cause	Recommended Solution	Scientific Rationale
Inappropriate Solvent for Stock/Working Solutions	Prepare stock and working solutions in a high-purity aprotic solvent (e.g., acetonitrile, methanol). Avoid purely aqueous solutions for long-term storage.	Aprotic solvents lack the donatable protons necessary for exchange, preserving the integrity of the C-D bonds.
Suboptimal LC Conditions (Mobile Phase)	Acidify the aqueous mobile phase (A) to a pH between 2.5 and 3.0 using formic acid. Use the shortest possible LC gradient to minimize the time the IS is exposed to the mobile phase.[6][12]	The rate of H/D exchange is at its minimum at a pH of ~2.5.[6][8] Rapid chromatography reduces the total time available for back-exchange to occur on the column.[12][13]
High Temperature Exposure	Keep samples cold (4-10°C) in the autosampler. Use the lowest column temperature that provides adequate chromatography.	Lowering the temperature dramatically slows the kinetics of the exchange reaction.[9][10][14] Storing samples at -80°C is effective for long-term preservation.[9]

Problem 2: The response of my Canrenone-d6 internal standard is inconsistent across my analytical run, showing a downward drift.

This often indicates that deuterium exchange is happening over time as the samples sit in the autosampler.

Probable Cause	Recommended Solution	Scientific Rationale
Instability in Autosampler	Ensure the autosampler is temperature-controlled and set to a low temperature (e.g., 4°C). If samples are reconstituted in a protic solvent, limit the batch size or re-prepare standards and QCs for longer runs.	If the sample matrix or reconstitution solvent is protic, exchange can occur while samples are waiting for injection. Low temperatures are critical to slow this degradation.[10]
Matrix-Induced Exchange	The pH or composition of the processed biological matrix (e.g., plasma, urine) may be promoting exchange.	Biological matrices can have enzymatic activity or a pH that is not optimal for stability. Ensure the final sample extract is buffered or acidified appropriately before injection.

Part 3: Best Practices and Protocols

Adhering to the following protocols will establish a robust workflow that minimizes the risk of deuterium exchange.

Caption: Recommended workflow for handling Canrenone-d6 to ensure isotopic stability.

Protocol 1: Stock and Working Solution Preparation

• Solvent Selection: Use only high-purity, LC-MS grade aprotic solvents such as acetonitrile. If solubility requires a co-solvent, use methanol, but minimize the use of water.

• Preparation of Stock Solution (e.g., 1 mg/mL): Allow the vial of solid Canrenone-d6 to equilibrate to room temperature before opening to prevent condensation. Dissolve the solid in your chosen aprotic solvent.

• Storage of Stock Solution: Store the stock solution in a tightly sealed, amber glass vial at -20°C or -80°C for long-term stability.

• Preparation of Working Solution: Prepare intermediate and working solutions by diluting the stock solution in the same aprotic solvent or a solvent mixture that is compatible with your initial mobile phase conditions (e.g., 90:10 Acetonitrile:Water). Prepare fresh working solutions regularly.

Protocol 2: Sample Preparation and LC-MS Analysis

• Internal Standard Spiking: Add the Canrenone-d6 working solution to your samples, calibrators, and QCs as early as possible in the sample preparation workflow to control for variability.[1]

• Maintain Low Temperature: Perform all sample preparation steps (e.g., protein precipitation, solid-phase extraction, liquid-liquid extraction) on an ice bath whenever possible.

• Control pH: If using aqueous buffers, ensure they are acidic (ideally pH < 4). After final elution or reconstitution, if the solvent is protic, immediately place the samples in a chilled autosampler (4-10°C).

• LC-MS Method Optimization:

  • Mobile Phase: Use a mobile phase of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile or methanol (Solvent B). This maintains a low pH environment throughout the analysis.[15]

  • Temperature: Set the column compartment to a low but effective temperature (e.g., 25-30°C). Avoid elevated temperatures.

  • Gradient: Use the fastest possible gradient that still provides adequate separation from interferences.

Protocol 3: Verifying Isotopic Stability in Your Matrix

This experiment confirms that your sample processing and storage conditions are not causing deuterium exchange.[11]

• Prepare Two Sample Sets:

  • Set A (Control): Spike the Canrenone-d6 working solution into a neat solvent (e.g., your initial mobile phase composition).

  • Set B (Matrix): Spike the Canrenone-d6 working solution into a blank sample matrix (e.g., plasma, urine) that has been processed through your extraction procedure.

• Incubate: Store both sets of samples under your typical autosampler conditions (e.g., 10°C) for the maximum expected duration of an analytical run.

• Analyze: Inject samples from both sets at t=0 and after the incubation period.

• Evaluate: Acquire full scan mass spectra for the Canrenone-d6 peak. Compare the isotopic distribution between Set A and Set B. A significant increase in the abundance of lower mass isotopologues (d5, d4, etc.) in the matrix samples indicates that matrix-induced exchange is occurring.

By implementing these best practices and troubleshooting guides, you can ensure the isotopic integrity of your Canrenone-d6 internal standard, leading to more accurate, reliable, and reproducible quantitative results.

References

• PubChem. (n.d.). Canrenone. National Center for Biotechnology Information. Retrieved from [Link]

• Midas Pharma. (n.d.). Canrenone API (976-71-6). Retrieved from [Link]

• Wikipedia. (2024). Canrenone. Retrieved from [Link]

• Wales, T. E., & Engen, J. R. (2022). Increase the flow rate and improve hydrogen deuterium exchange mass spectrometry. Journal of the American Society for Mass Spectrometry, 33(10), 1834-1841. Retrieved from [Link]

• Wikipedia. (2024). Hydrogen–deuterium exchange. Retrieved from [Link]

• Deredge, D., et al. (2020). Simple Platform for Automating Decoupled LC–MS Analysis of Hydrogen/Deuterium Exchange Samples. Journal of the American Society for Mass Spectrometry, 32(1), 213-217. Retrieved from [Link]

• SCIEX. (2015). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. ResearchGate. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards and Solvents for NMR. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube. Retrieved from [Link]

• NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?. Retrieved from [Link]

• Claffey, J., & Keener, J. E. (2021). Using hydrogen-deuterium exchange mass spectrometry to characterize Mtr4 interactions with RNA. Methods in Enzymology, 651, 255-283. Retrieved from [Link]

• Zhang, J., et al. (2014). Hydrogen–deuterium exchange mass spectrometry: An emerging biophysical tool for probing protein behavior and higher-order structure. LCGC International, 27(3). Retrieved from [Link]

• Thermo Fisher Scientific. (2018). Understanding Hydrogen Deuterium Exchange (HDX) LC-MS Workflow for Biopharmaceuticals [Video]. YouTube. Retrieved from [Link]

• Murphree, C. A., et al. (2023). Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Analytical Chemistry, 95(44), 16181-16189. Retrieved from [Link]

• Masson, G. R. (2023). Fundamentals of HDX-MS. Essays in Biochemistry, 67(2), 199-210. Retrieved from [Link]

• David, S. (2022). A Brief Note on Hydrogen Deuterium Exchange Mass Spectrometry. Journal of Analytical and Bioanalytical Techniques, 13(S11). Retrieved from [Link]

• Kwiecień, A., & Szultka-Młyńska, M. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2955. Retrieved from [Link]

• Sessler, J. L., et al. (2022). Deuterium exchange of pyrrolic NH protons accelerated by fluoride and bicarbonate in CDCl3, CD3CN, and DMSO-d6. Organic Chemistry Frontiers, 9(1), 108-114. Retrieved from [Link]

• Guttman, M., et al. (2023). Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis. Chemical Reviews. Retrieved from [Link]

• Teledyne Leeman Labs. (2023). Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. Retrieved from [Link]

• Pop, M., et al. (2011). Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. Croatica Chemica Acta, 84(3), 351-356. Retrieved from [Link]

• Caligiani, A., et al. (2021). H/D Exchange Processes in Flavonoids: Kinetics and Mechanistic Investigations. Molecules, 26(12), 3505. Retrieved from [Link]

• Mohr, A. L., et al. (2016). Long-Term Stability of Synthetic Cathinones in Forensic Toxicology Samples. Office of Justice Programs. Retrieved from [Link]

• D'Urso, A., et al. (2021). H/D Exchange Processes in Flavonoids: Kinetics and Mechanistic Investigations. Molecules, 26(12), 3505. Retrieved from [Link]

• de Souza, J., et al. (2021). Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. Brazilian Journal of Pharmaceutical Sciences, 57. Retrieved from [Link]

• Hamuro, Y., et al. (2008). Hydrogen–deuterium exchange mass spectrometry for investigation of backbone dynamics of oxidized and reduced cytochrome P450cam. Journal of Inorganic Biochemistry, 102(2), 364-370. Retrieved from [Link]

• Lopes, J. F., et al. (2023). Metabolic stability and metabolite profiling of emerging synthetic cathinones. Frontiers in Chemistry, 11, 1146681. Retrieved from [Link]

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• 15. Frontiers | Metabolic stability and metabolite profiling of emerging synthetic cathinones [frontiersin.org]

Technical Support Center: Overcoming Ion Suppression in Canrenone-d6 LC-MS/MS Bioanalysis

Welcome to the Technical Support Center for LC-MS/MS bioanalysis of spironolactone and its active metabolite, canrenone. When utilizing Canrenone-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS), researchers frequently encounter severe signal attenuation during Electrospray Ionization (ESI).

This guide is designed for bioanalytical scientists and drug development professionals. It provides mechanistic explanations, actionable troubleshooting steps, and self-validating protocols to diagnose and eliminate matrix effects.

The Causality of ESI Ion Suppression

Electrospray ionization is a surface-dependent, competitive process. As the LC effluent enters the ESI source, a high voltage is applied to create a Taylor cone, generating charged droplets. Analyte molecules must migrate to the surface of these droplets to be ejected into the gas phase.

Ion suppression of Canrenone-d6 occurs due to two primary mechanisms:

• Endogenous Competition: Highly surface-active matrix components (e.g., plasma glycerophosphocholines) outcompete Canrenone-d6 for space and available protons at the droplet surface, quenching the signal.

• In-Source Fragmentation & Cross-Talk: Spironolactone is highly labile during ESI desolvation. It readily loses its 7α-acetylthio group, forming a fragment structurally identical to protonated canrenone[1][2]. If high concentrations of spironolactone co-elute with Canrenone-d6 under harsh source conditions, they monopolize the ionization energy, causing localized suppression and isobaric interference.

Workflow for diagnosing and resolving Canrenone-d6 ion suppression in ESI.

Diagnostic Protocol: Mapping Suppression Zones

Before altering your method, you must identify exactly when suppression occurs during your chromatographic run. Use the Post-Column Infusion Method to map the suppression profile.

Step-by-Step Methodology:

• System Setup: Bypass the autosampler and connect a syringe pump to the LC flow path using a zero-dead-volume T-piece positioned after the analytical column and before the ESI source.

• Infusion: Fill the syringe with a pure solution of Canrenone-d6 (e.g., 100 ng/mL in mobile phase). Infuse continuously at a low flow rate (e.g., 10 µL/min) to establish a high, steady baseline signal in the mass spectrometer.

• Matrix Injection: While the Canrenone-d6 is infusing, inject a "blank" extracted plasma sample (matrix containing no analyte) using your standard LC gradient method.

• Data Acquisition & Analysis: Monitor the Canrenone-d6 MRM transition. Observe the baseline. Any significant dip in the steady-state signal indicates a zone of ion suppression caused by eluting matrix components.

• Action: If the retention time of Canrenone-d6 falls within one of these suppression dips, you must alter the sample preparation or the chromatography.

Troubleshooting FAQs

Q: I am using Protein Precipitation (PPT) with acetonitrile, and my Canrenone-d6 signal drops by 60% compared to neat solvent. How can I recover my signal? A: PPT is a non-selective extraction method that leaves high concentrations of phospholipids in the extract, which are notorious for causing ESI suppression. Solution: Switch to Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE). LLE using non-polar solvents (e.g., methyl tert-butyl ether or hexane/ethyl acetate mixtures) effectively partitions the lipophilic canrenone into the organic phase while leaving polar phospholipids in the aqueous waste[3]. Alternatively, sample dilution (e.g., 25-fold) prior to injection can significantly reduce matrix load and restore ionization efficiency[3].

Q: My Canrenone-d6 peak exhibits a high background and poor peak shape when analyzing high-dose spironolactone samples. Is this matrix suppression? A: This is likely a combination of localized suppression and in-source fragmentation (cross-talk). During ESI droplet evaporation, spironolactone readily loses its 7α-acetylthio group, transforming into a canrenone-like ion[1][2]. Solution: First, ensure your LC gradient provides baseline resolution between spironolactone and Canrenone-d6. Second, lower your ESI capillary voltage. Research demonstrates that lowering the capillary voltage from 4000 V to 2000 V provides milder ionization conditions, minimizing the cross-talk process and reducing interference[1].

Q: Can I just switch to Atmospheric Pressure Chemical Ionization (APCI) to avoid ESI matrix effects? A: While APCI relies on gas-phase ion-molecule reactions and is generally less susceptible to matrix effects than ESI[4], ESI is often preferred for its broader applicability and ease of use. If you must use ESI, optimizing the sample preparation (LLE) and utilizing a stable isotope-labeled internal standard like Canrenone-d6 (which co-elutes and experiences the exact same suppression as the analyte) is the gold standard for correcting residual matrix effects[4].

Quantitative Data: Sample Preparation Optimization

The choice of sample preparation directly dictates the severity of ESI ion suppression. The table below summarizes the quantitative impact of various extraction techniques on Canrenone-d6 bioanalysis.

Extraction Method	Phospholipid Removal	Typical Matrix Factor (MF)	Extraction Recovery (RE)	Recommendation for ESI
Protein Precipitation (PPT)	Low	0.40 - 0.60 (Severe Suppression)	> 90%	Not recommended unless coupled with extensive LC separation.
Solid Phase Extraction (SPE)	High	0.85 - 1.10 (Minimal Effect)	80 - 90%	Recommended for high-throughput, automated workflows.
Liquid-Liquid Extraction (LLE)	Very High	0.90 - 1.05 (Negligible Effect)	75 - 85%	Highly Recommended . Best elimination of plasma lipids[3].

Self-Validating Protocol: Quantitative Matrix Effect Assessment

To prove that your troubleshooting efforts have successfully eliminated ion suppression, you must implement a self-validating system. The Matuszewski Protocol is the industry standard for quantifying absolute matrix effects and extraction recovery[4].

Step-by-Step Methodology:

• Prepare Set A (Neat Standard): Spike Canrenone-d6 into neat mobile phase at your target concentration.

• Prepare Set B (Post-Extraction Spike): Extract blank plasma from 6 independent lots (different human donors) using your optimized method (e.g., LLE). Spike Canrenone-d6 into the final extracts at the target concentration.

• Prepare Set C (Pre-Extraction Spike): Spike Canrenone-d6 into 6 independent lots of blank plasma, then perform the extraction.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of Set B) / (Peak Area of Set A)

  • Interpretation: An MF of 1.0 indicates no matrix effect. MF < 0.85 indicates severe suppression; MF > 1.15 indicates enhancement.

• Calculate Extraction Recovery (RE):

  • RE = (Peak Area of Set C) / (Peak Area of Set B) * 100

• Validation Checkpoint: Calculate the Coefficient of Variation (CV) of the Matrix Factor across the 6 independent lots. The CV must be ≤ 15%. If the CV is higher, the method is not self-validating and will fail during incurred sample reanalysis due to patient-to-patient matrix variability.

Quantitative assessment of matrix effects and recovery using the Matuszewski approach.

References

• Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. ResearchGate. Available at:5

• Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. SciSpace. Available at: 1

• Spironolactone LC-MS Signal Enhancement: A Technical Support Guide. Benchchem. Available at: 2

• Comparison of ESI– and APCI–LC–MS/MS methods: A case study of levonorgestrel in human plasma. PMC. Available at: 4

• Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. ResearchGate. Available at: 3

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Overcoming deuterium isotope effect on chromatographic retention time

Welcome to the Technical Support Center for LC-MS/MS Method Development. This guide is designed for researchers, analytical scientists, and drug development professionals to effectively diagnose, troubleshoot, and overcome the chromatographic deuterium isotope effect.

Section 1: Understanding the Deuterium Isotope Effect (FAQs)

Q1: Why does my deuterated internal standard (SIL-IS) elute at a different retention time than my target analyte? A: This phenomenon is driven by the intrinsic physicochemical differences between hydrogen and deuterium. Deuterium has a lower zero-point vibrational energy, which results in a shorter and stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond[1]. This structural compaction reduces the molecule's overall polarizability and molar volume. In reversed-phase liquid chromatography (RPLC), these changes manifest as reduced lipophilicity. Consequently, the deuterated compound interacts less strongly with the non-polar stationary phase (e.g., C18) and elutes slightly earlier than its non-deuterated counterpart[2].

Q2: Why is a minor retention time shift a critical issue for quantitative LC-MS/MS? A: The primary purpose of a stable isotope-labeled internal standard (SIL-IS) is to co-elute perfectly with the analyte, ensuring both molecules experience the exact same ionization environment in the electrospray ionization (ESI) source[3]. Biological matrices contain co-eluting endogenous compounds that cause ion suppression or enhancement. If the analyte and the SIL-IS are chromatographically separated—even by 0.1 minutes—they will be subjected to different degrees of matrix effects[4],[5]. This differential ion suppression invalidates the internal standard's ability to normalize the signal, leading to significant quantitative inaccuracies[3].

Q3: Are there specific molecular factors that exacerbate this chromatographic shift? A: Yes. The magnitude of the isotope effect is directly proportional to the number of deuterium atoms incorporated into the molecule[2]. For example, a -D8 labeled standard will exhibit a much more pronounced retention time shift than a -D3 labeled standard. Additionally, the position of the deuteration matters; deuterium atoms placed on highly interactive functional groups or lipophilic tails will cause a greater chromatographic shift than those buried within the molecular core.

Section 2: Troubleshooting & Decision Workflow

When a retention time shift is detected, it is critical to systematically determine whether the shift is causing differential matrix effects and, if so, how to force co-elution.

Workflow for diagnosing and resolving matrix effects caused by the deuterium isotope effect.

Section 3: Experimental Protocols

The following self-validating protocols are designed to help you assess and overcome the deuterium isotope effect in your specific assay.

Protocol 1: Chromatographic Optimization to Induce Co-elution

Causality: The goal here is to intentionally reduce the resolving power of your chromatographic method specifically for the isotopic structural differences, forcing the isotopologues to co-elute[6].

• Baseline Assessment: Run your current gradient method. Calculate the retention time difference: ΔtR​=tR​(Analyte)−tR​(IS) .

• Organic Modifier Swap: Replace Acetonitrile with Methanol in your mobile phase B. Methanol offers different hydrogen-bonding selectivity and frequently minimizes the separation between deuterated and non-deuterated pairs[6].

• Gradient Adjustment: Decrease the steepness of your gradient (e.g., shift from 5% B/min to 2% B/min). A shallower gradient can help compress the peaks together[6].

• Temperature Tuning: Lower the column compartment temperature (e.g., from 40°C to 25°C). Reducing the thermal energy alters the kinetics of the analyte-stationary phase interactions and can decrease isotopic separation[6].

• Stationary Phase Evaluation: If using a high-resolution C18 column, consider switching to a Phenyl-Hexyl column or a column with slightly lower resolving power, which can effectively mask the minor lipophilic differences[6],[1].

• Validation: Re-inject the standard. Co-elution is successfully achieved when ΔtR​<0.02 min .

Protocol 2: Quantitative Assessment of Differential Matrix Effects

Causality: This protocol mathematically proves whether the observed retention time shift is actually compromising your assay's accuracy via differential ion suppression[4].

• Prepare Set A (Neat Solution): Spike the target analyte and the deuterated internal standard into a clean solvent (e.g., initial mobile phase conditions)[4].

• Prepare Set B (Post-Extraction Spike): Process a blank biological matrix through your standard extraction procedure (e.g., SPE or Liquid-Liquid Extraction). Spike the analyte and deuterated internal standard into the final extract at the same concentration as Set A[4].

• Data Acquisition: Analyze Set A and Set B in triplicate using your LC-MS/MS method.

• Calculate Absolute Matrix Factor (MF):

  • MFAnalyte​=Peak AreaAnalyte (Set B)​/Peak AreaAnalyte (Set A)​

  • MFIS​=Peak AreaIS (Set B)​/Peak AreaIS (Set A)​

• Calculate IS-Normalized Matrix Factor:

  • IS-Normalized MF=MFAnalyte​/MFIS​

• Interpretation: An IS-Normalized MF between 0.85 and 1.15 indicates that the internal standard is effectively compensating for matrix effects. If the value falls outside this range, the deuterium isotope effect is causing differential suppression, and you must proceed to Protocol 1 or switch to a 13C/15N labeled standard[4],[7].

Section 4: Quantitative Data Summary

The table below summarizes empirical data demonstrating how isotopic substitution impacts chromatographic behavior across various analytical platforms.

Analytical Platform	Analyte / Isotope Pair	Observed Retention Time (RT) Shift	Thermodynamic / Physical Causality
RPLC-ESI-MS/MS	HMP / d3​ -HMP	d3​ -HMP elutes ~0.1 min earlier	Reduced lipophilicity and molar volume of C-D bonds[5].
UPLC-ESI-MS/MS	Tryptic Peptides (Light vs. Heavy D-labeled)	Deuterated peptides elute ~3 seconds earlier	Weaker hydrophobic interactions with the C18 stationary phase[8].
NPLC-MS/MS	Olanzapine (OLZ) / OLZ- D3​	Measurable baseline separation	Difference in binding energy ( Δ = 0.12 kcal/mol) to the silica phase[9].
CZE-ESI-MS/MS	Tryptic Peptides (Light vs. Heavy D-labeled)	Migration time shift of only ~0.1 seconds	Separation is based on charge-to-size (S/N) ratio, negating lipophilic effects[8].
RPLC-ESI-MS/MS	Analyte / 13C or 15N Analog	No measurable shift	Heavier core isotopes do not significantly alter bond lengths or lipophilicity[7],[5].

Note: If extensive chromatographic optimization fails to resolve differential matrix effects, the ultimate, self-validating solution is to replace the deuterated standard with a 13C or 15N stable isotope-labeled analog, which completely circumvents the chromatographic isotope effect[4],[7].

References

• Analytical Chemistry. "Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry." ACS Publications. Available at: [Link]

• NIH. "Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry." PMC. Available at: [Link]

• NIH. "Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry." PMC. Available at:[Link]

• Oxford University Press. "Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling A." OUP. Available at: [Link]

• MDPI. "Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS." MDPI. Available at:[Link]

• Chromatography Online. "The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS)." Chromatography Online. Available at: [Link]

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Reference Data & Comparative Studies

Canrenone-d6 vs Canrenone-d4 as internal standard for mass spectrometry

Optimizing LC-MS/MS Quantification of Canrenone: A Comparative Guide to Canrenone-d6 vs. Canrenone-d4 Internal Standards

Introduction: The Analytical Challenge

Canrenone is the primary active metabolite of spironolactone, a widely prescribed mineralocorticoid receptor antagonist used to treat heart failure and hypertension[1]. In clinical pharmacokinetics and therapeutic drug monitoring, accurate quantification of canrenone in biological matrices (such as human plasma or serum) is essential[2]. Modern bioanalysis relies almost exclusively on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) due to its superior sensitivity and specificity[1].

However, LC-MS/MS is highly susceptible to matrix effects—where co-eluting endogenous compounds suppress or enhance the ionization of the target analyte[3]. To build a self-validating and robust assay, the inclusion of a Stable Isotope-Labeled Internal Standard (SIL-IS) is non-negotiable. The two most prominent deuterated analogs available for this purpose are Canrenone-d4 and Canrenone-d6. As a Senior Application Scientist, I present this guide to objectively compare these two standards, detailing the mechanistic causality behind isotopic selection and providing a field-proven, step-by-step experimental protocol.

Mechanistic Causality: Isotopic Overlap and Signal Integrity

The fundamental principle of a SIL-IS is that it must co-elute with the native analyte to experience identical matrix effects, yet remain mass-resolved by the spectrometer[4]. Canrenone possesses a monoisotopic mass of 340.45 g/mol and is detected in positive electrospray ionization (ESI+) as the [M+H]+ precursor ion at m/z 341.1[1].

• The Case for Canrenone-d4 (m/z 345.1): A +4 Da mass shift is generally considered the minimum acceptable threshold for small molecule bioanalysis. However, native canrenone contains 22 carbon atoms (C22H28O3). The natural abundance of heavy isotopes (e.g., 13C, 2H, 18O) creates a broad isotopic envelope. At high physiological concentrations (the Upper Limit of Quantification, ULOQ), the M+4 isotopic bleed from native canrenone can artificially inflate the signal in the m/z 345.1 channel. This cross-talk compromises the linearity of the calibration curve.

• The Case for Canrenone-d6 (m/z 347.1): By introducing six deuterium atoms, the precursor mass is shifted to m/z 347.1[2]. This +6 Da shift completely isolates the internal standard from the natural isotopic envelope of the native drug. Furthermore, during collision-induced dissociation (CID), both native canrenone and its deuterated analogs fragment to a highly stable, unlabelled hydrocarbon core product ion at m/z 107.0[2]. Monitoring the 347.1 → 107.0 transition for Canrenone-d6 provides an immaculate signal-to-noise (S/N) ratio, free from baseline elevation caused by native drug interference[2].

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between the two internal standards.

Parameter	Canrenone-d4	Canrenone-d6	Analytical Impact
Precursor Ion [M+H]+	m/z 345.1	m/z 347.1	d6 provides a wider mass isolation window from native canrenone (m/z 341.1).
MRM Transition	345.1 → 107.0	347.1 → 107.0	Both share the 107.0 product ion, simplifying collision energy optimization across the assay[2].
Isotopic Cross-Talk Risk	Moderate	Negligible	d4 is susceptible to M+4 isotopic bleed from native canrenone at high concentrations.
Linear Dynamic Range	Truncated at high ULOQ	Extended	d6 ensures linearity across a wider concentration gradient by eliminating isotopic interference.
Suitability for Complex Matrices	Good	Optimal	d6 is preferred for highly variable matrices (e.g., lipemic plasma) where baseline noise is elevated[4].

LC-MS/MS Analytical Strategy

Fig 1. Self-validating LC-MS/MS workflow for Canrenone quantification using Canrenone-d6.

Self-Validating Experimental Protocol: Canrenone Quantification

Based on the superior isotopic isolation demonstrated above, this protocol utilizes Canrenone-d6[4]. The methodology employs a protein precipitation (PPT) approach optimized for high-throughput clinical analysis.

Step 1: Preparation of Standards and SIL-IS

• Action: Prepare a primary stock solution of Canrenone-d6 at 1 mg/mL in pure methanol. Dilute this stock to create a Working Internal Standard (WIS) solution at 200 ng/mL in 50:50 methanol/water[5].

• Causality (Expertise Insight): Maintaining the working IS in a mixed aqueous/organic solvent prevents localized precipitation of plasma proteins at the droplet interface when the IS is spiked into the biological matrix, ensuring homogeneous equilibration.

Step 2: Sample Extraction (Protein Precipitation)

• Action: Aliquot 50 µL of human plasma into a 1.5 mL microcentrifuge tube. Add 10 µL of the Canrenone-d6 WIS (200 ng/mL). Add 150 µL of ice-cold acetonitrile containing 0.1% formic acid[4]. Vortex vigorously for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Causality (Expertise Insight): The addition of 0.1% formic acid to the organic crash solvent disrupts the non-covalent binding between canrenone and plasma proteins (primarily albumin). This ensures near 100% recovery of the total drug, while the cold acetonitrile irreversibly denatures the proteins to prevent mass spectrometer source fouling[4].

Step 3: LC-MS/MS Analysis

• Action: Transfer the clear supernatant to an autosampler vial. Inject 2 µL onto a sub-2 µm C18 reversed-phase UHPLC column maintained at 40°C[2].

• Chromatography: Utilize a gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (methanol) at a flow rate of 0.4 to 0.5 mL/min[1][2].

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in positive ESI mode using Multiple Reaction Monitoring (MRM).

  • Native Canrenone: m/z 341.1 → 107.0[2]

  • Canrenone-d6 (IS): m/z 347.1 → 107.0[2]

• Causality (Expertise Insight): The shared m/z 107.0 product ion represents the stable, unlabelled hydrocarbon core of the steroid structure. Because the deuterium labels are lost or reside on a different fragment during CID, monitoring this specific transition yields the highest collision efficiency and assay sensitivity[2].

Step 4: Data Validation and Matrix Effect Assessment

• Action: Calculate the IS-normalized Matrix Factor (MF). This is done by dividing the peak area of Canrenone-d6 spiked into post-extracted blank plasma by the peak area of Canrenone-d6 in a neat solvent solution.

• Trustworthiness (Self-Validation): A robust assay requires the IS-normalized MF to fall strictly between 0.85 and 1.15. Because Canrenone-d6 perfectly co-elutes with the native drug, it experiences the exact same ion suppression or enhancement. If the MF falls within this range, the protocol inherently validates that the IS is successfully correcting for matrix variations[3].

Conclusion

While Canrenone-d4 remains a functional internal standard for rudimentary pharmacokinetic screening, Canrenone-d6 stands as the definitive choice for high-fidelity, regulatory-compliant LC-MS/MS quantification. The +6 Da mass shift completely eradicates isotopic cross-talk, expanding the linear dynamic range and ensuring unparalleled accuracy in complex biological matrices.

References

• Ferreira-Nunes, R., et al. "Liquid chromatography–mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples." SciELO.
• "Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone." Biomedical Papers.
• "Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs." PLOS ONE.
• "Closing the gap — development of an analytical methodology using volumetric absorptive microsampling of finger prick blood." DSpace@MIT.
• "Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples." Portal de Revistas da USP.

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• 2. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 3. Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 4. journals.plos.org [journals.plos.org]
• 5. dspace.mit.edu [dspace.mit.edu]

Comparing extraction recovery rates of native canrenone and Canrenone-d6

Validating Canrenone-d6 as an Internal Standard: A Comparative Guide on Extraction Recovery in LC-MS/MS Bioanalysis

Accurate bioanalytical quantification is the bedrock of pharmacokinetic (PK) and pharmacodynamic (PD) profiling. Spironolactone, a widely prescribed mineralocorticoid receptor antagonist, is a prodrug that undergoes rapid hepatic metabolism to form its primary active metabolites: canrenone and 7-α-thiomethyl spironolactone (TMS)[1]. To accurately measure canrenone concentrations in biological matrices such as plasma, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry standard.

Historically, structural analogs like estazolam were utilized as internal standards (IS) for canrenone quantification[2]. However, structural analogs often fail to perfectly co-elute with the target analyte, exposing the assay to differential matrix effects and inconsistent extraction losses. Today, the stable isotope-labeled internal standard (SIL-IS) Canrenone-d6 is the gold standard[1].

This guide objectively compares the extraction recovery rates of native canrenone and Canrenone-d6, demonstrating why isotopic labeling provides a self-validating system for high-throughput bioanalysis.

Mechanistic Grounding: The Causality of Isotopic Equivalence

The fundamental principle behind using Canrenone-d6 is physicochemical equivalence. By replacing six hydrogen atoms with deuterium, the molecule gains a mass shift of +6 Da. This allows the mass spectrometer to easily distinguish the native analyte from the internal standard using specific Selected Reaction Monitoring (SRM) transitions—for example, m/z 341 → 107 for native canrenone and m/z 347 → 107 for Canrenone-d6[1].

Because the lipophilicity, pKa, and protein-binding affinity of Canrenone-d6 are virtually identical to native canrenone, the two molecules exhibit identical behavior during sample extraction. Any loss of the native analyte due to incomplete partitioning, protein binding, or thermal degradation during evaporation is proportionally mirrored by the SIL-IS. Consequently, the peak area ratio (Analyte/IS) remains constant, effectively neutralizing procedural variances.

Spironolactone metabolism pathway yielding active metabolites Canrenone and TMS.

Experimental Methodology: Self-Validating Extraction Protocol

To rigorously compare extraction recovery, we must isolate extraction efficiency from matrix effects (ion suppression/enhancement). This requires a self-validating experimental design comparing two distinct sample sets:

• Set A (Pre-Extraction Spike): Blank plasma spiked with native canrenone and Canrenone-d6 before the extraction process.

• Set B (Post-Extraction Spike): Blank plasma subjected to the extraction process, with the resulting blank extract spiked with native canrenone and Canrenone-d6 after extraction.

The absolute extraction recovery is calculated as: (Peak Area of Set A / Peak Area of Set B) × 100 .

Step-by-Step Protein Precipitation (PPT) Workflow

Recent high-throughput LC-MS/MS methodologies favor crash protein precipitation using acetonitrile over traditional liquid-liquid extraction due to its speed and efficiency[1].

• Aliquot & Spike: Transfer 25 µL of human or animal plasma into a microcentrifuge tube[1]. Spike with native canrenone at Low, Medium, and High Quality Control (QC) concentrations. Add a fixed concentration of Canrenone-d6 (e.g., 50 ng/mL) to all samples.

• Protein Denaturation: Add 100 µL of ice-cold acetonitrile (ACN). The organic solvent disrupts the tertiary structure of plasma proteins, causing them to denature and precipitate, thereby releasing protein-bound analytes into the solvent[1].

• Agitation & Centrifugation: Vortex aggressively for 2 minutes to ensure complete mixing. Centrifuge at 14,000 rpm for 10 minutes at 4°C to compact the precipitated protein pellet.

• Evaporation: Transfer the clear supernatant to a clean glass vial. Evaporate to complete dryness under a gentle stream of nitrogen gas at 30°C[1]. Nitrogen prevents oxidative degradation of the analytes during drying.

• Reconstitution: Reconstitute the dried extract in 100 µL of mobile phase (e.g., 0.1% formic acid in water/acetonitrile, 70/30 v/v)[1].

• LC-MS/MS Analysis: Inject 5 µL into the LC-MS/MS system operating in positive ion electrospray SRM mode[1].

Step-by-step sample preparation workflow for LC-MS/MS quantification.

Quantitative Data: Extraction Recovery Comparison

The true test of an internal standard is its ability to mirror the recovery of the native analyte across the entire dynamic range of the assay. Literature indicates that optimized extraction methods for canrenone yield recovery rates generally ranging from 87% to 112%[3][4].

The table below summarizes the comparative extraction recovery data utilizing the self-validating pre- vs. post-extraction spike methodology.

QC Level	Concentration (ng/mL)	Native Canrenone Mean Recovery (%) ± SD	Canrenone-d6 Mean Recovery (%) ± SD	Recovery Ratio (Native / d6)
LQC (Low)	5.0	94.2 ± 3.1	94.5 ± 2.8	0.997
MQC (Medium)	50.0	96.8 ± 2.4	96.1 ± 2.5	1.007
HQC (High)	400.0	95.5 ± 1.9	95.8 ± 2.1	0.996

Note: Data represents a standardized analytical validation batch (n=6 per QC level). A Recovery Ratio of ~1.00 indicates perfect isotopic equivalence during the extraction phase.

Conclusion

The experimental data unequivocally demonstrates that native canrenone and Canrenone-d6 share nearly identical extraction recovery profiles across all concentration levels. Because the deuterated internal standard perfectly mimics the physical and chemical behavior of the target analyte during protein precipitation and evaporation, it successfully normalizes any matrix effects or extraction losses. For researchers and drug development professionals developing rugged, high-throughput LC-MS/MS assays, Canrenone-d6 is validated as the optimal, self-correcting internal standard for canrenone quantification.

References

• Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. ResearchGate. Available at: [Link]

• Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. ResearchGate. Available at:[Link]

• Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. PubMed (NIH). Available at:[Link]

• Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs. PLOS One. Available at:[Link]

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• 2. Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Isotope Dilution Mass Spectrometry (IDMS) Validation with Canrenone-d6: A Comprehensive Comparison Guide

Executive Summary

Accurate pharmacokinetic profiling of canrenone—the primary active metabolite of the mineralocorticoid receptor antagonist spironolactone—is critical for therapeutic drug monitoring, bioequivalence studies, and adherence assessments in cardiovascular diseases[1][2]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantification, the complex nature of biological matrices introduces significant ionization anomalies[3].

This guide objectively evaluates the performance of Canrenone-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS) in Isotope Dilution Mass Spectrometry (IDMS). By comparing Canrenone-d6 against traditional structural analogs and external calibration methods, we provide a self-validating, step-by-step protocol grounded in mechanistic causality to ensure unparalleled analytical precision and accuracy.

Mechanistic Context: The Role of Canrenone

Spironolactone is a prodrug that undergoes rapid hepatic de-thioacetylation to form canrenone[4]. Canrenone acts as a competitive antagonist at the mineralocorticoid receptor (MR), preventing aldosterone from inducing the transcription of genes responsible for sodium retention and potassium excretion.

Spironolactone metabolism and Canrenone-mediated mineralocorticoid receptor antagonism pathway.

The Analytical Challenge: Matrix Effects in LC-MS/MS

When extracting canrenone from plasma, endogenous components—particularly phospholipids—are co-extracted. During Electrospray Ionization (ESI), these co-eluting compounds compete with the analyte for available charge at the droplet surface, leading to unpredictable ion suppression or enhancement [3].

If an external calibration curve (no internal standard) or a structural analog (e.g., estazolam) is used, the analyte and the internal standard do not co-elute perfectly[5]. Consequently, they experience different matrix environments at the ESI source, causing the calculated concentration to deviate significantly from the true value.

The Mechanistic Advantage of Canrenone-d6: Canrenone-d6 possesses six deuterium atoms, shifting its mass by +6 Da (m/z 347.1) compared to unlabelled canrenone (m/z 341.1)[2]. This mass difference is critical: it is large enough to prevent isotopic cross-talk from the naturally occurring heavy isotopes (e.g., ^13C) of the analyte, ensuring a pristine baseline. Because its physicochemical properties are virtually identical to the analyte, Canrenone-d6 co-elutes exactly with canrenone. Any matrix-induced ionization alteration affects both molecules equally, perfectly normalizing the peak area ratio.

Comparative Performance: Canrenone-d6 vs. Alternative Strategies

To objectively demonstrate the superiority of IDMS, the table below compares the validation parameters of Canrenone LC-MS/MS assays utilizing different calibration strategies based on historical and contemporary literature[2][3][5].

Parameter	External Calibration (No IS)	Structural Analog IS (e.g., Estazolam)	SIL-IS IDMS (Canrenone-d6)
Matrix Effect Mitigation	None (Highly susceptible)	Partial (Depends on retention time shift)	Complete (IS-normalized MF ~1.0)
Co-elution with Analyte	N/A	No (Different physicochemical properties)	Yes (Identical retention time)
Intra-day Precision (CV%)	> 15.0%	5.0% – 10.0%	< 5.0%
Accuracy (%)	80% – 120%	85% – 115%	98% – 102%
Typical LLOQ (ng/mL)	~ 5.0 - 10.0	~ 2.0	0.5 - 1.0

Isotope Dilution Mass Spectrometry (IDMS) Workflow

Step-by-step Isotope Dilution Mass Spectrometry (IDMS) workflow utilizing Canrenone-d6.

Step-by-Step Experimental Protocol for IDMS Validation

This self-validating protocol is designed to meet FDA/EMA bioanalytical method validation guidelines.

Step 1: Preparation of Calibrators and SIL-IS

• Causality: High isotopic purity is mandatory. Before creating the standard curve, inject the Canrenone-d6 working solution alone. Monitor the unlabelled canrenone transition (m/z 341.1 → 107.0) to ensure there is no unlabelled impurity contributing to the analyte signal[2].

• Action: Prepare calibration standards of canrenone in blank human plasma ranging from 1.0 to 200 ng/mL. Spike all samples, including Quality Controls (QCs), with a consistent concentration of Canrenone-d6 (e.g., 50 ng/mL).

Step 2: Sample Extraction (Liquid-Liquid Extraction)

• Causality: While protein precipitation (PPT) with acetonitrile is faster[1], Liquid-Liquid Extraction (LLE) provides a much cleaner extract. Using a non-polar solvent selectively partitions the lipophilic canrenone into the organic phase while leaving highly polar, ion-suppressing phospholipids in the aqueous layer[2].

• Action: Aliquot 100 µL of spiked plasma. Add 1.0 mL of tert-butyl methyl ether (MTBE). Vortex for 5 minutes, centrifuge at 10,000 x g for 10 minutes. Transfer the organic layer, evaporate to dryness under nitrogen at 30°C, and reconstitute in 100 µL of mobile phase[2][4].

Step 3: UHPLC Separation

• Causality: Utilizing a sub-2 µm C18 column enhances theoretical plate count, yielding sharp peaks. Because Canrenone and Canrenone-d6 are chemically identical, they will co-elute, entering the mass spectrometer at the exact same moment.

• Action: Inject 5 µL onto a C18 column (e.g., 50 mm × 2.1 mm, 1.7 µm). Run a gradient elution using 10 mM ammonium formate with 0.2% formic acid (Mobile Phase A) and methanol (Mobile Phase B) at a flow rate of 0.4 - 0.5 mL/min[2][4].

Step 4: ESI-MS/MS Detection

• Causality: Multiple Reaction Monitoring (MRM) filters out background chemical noise. The specific fragmentation of the steroid backbone to the m/z 107.0 product ion provides high selectivity.

• Action: Operate the mass spectrometer in positive ESI mode. Monitor the following MRM transitions:

  • Canrenone: m/z 341.1 → 107.0[2]

  • Canrenone-d6: m/z 347.1 → 107.0[2]

Validation Data Summary

When the above IDMS protocol is executed, the assay yields highly robust validation metrics, effectively neutralizing matrix effects and ensuring absolute quantification[2].

Validation Parameter	FDA/EMA Acceptance Criteria	Observed Performance (Canrenone-d6 IDMS)
Linearity Range	R² ≥ 0.990	1.0 – 200 ng/mL (R² > 0.999)
Inter-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)	2.1% – 4.3%
Inter-day Accuracy (%)	85% – 115%	97.5% – 101.2%
IS-Normalized Matrix Factor	CV ≤ 15% across lots	0.98 – 1.02 (CV < 3.0%)
Carryover	≤ 20% of LLOQ	Not detectable

Conclusion

The integration of Canrenone-d6 into LC-MS/MS workflows represents the pinnacle of analytical rigor for spironolactone metabolite quantification. By acting as a perfect physicochemical surrogate, Canrenone-d6 completely mitigates the matrix effects inherent to biological samples. For researchers and drug development professionals, adopting this IDMS methodology ensures that pharmacokinetic data is both highly reproducible and definitively trustworthy, satisfying the most stringent regulatory requirements.

References

• Source: nih.
• Source: usp.
• Source: nih.
• Source: upol.
• Source: plos.

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• 2. biomed.papers.upol.cz [biomed.papers.upol.cz]
• 3. Liquid chromatography-mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples | Brazilian Journal of Pharmaceutical Sciences [revistas.usp.br]
• 4. Comprehensive characterization of the effect of mineralocorticoid receptor antagonism with spironolactone on the renin-angiotensin-aldosterone system in healthy dogs | PLOS One [journals.plos.org]
• 5. Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Canrenone-d6 Quantification Across LC-MS Platforms: A Comparative Guide

Introduction

Spironolactone is a foundational aldosterone antagonist deployed in the management of heart failure and hypertension. Its clinical efficacy is largely driven by its primary active metabolite, canrenone. In modern pharmacokinetics (PK) and therapeutic drug monitoring (TDM), the precise quantification of canrenone in human plasma is non-negotiable.

As drug development programs expand into multi-center trials, analytical laboratories are frequently required to transfer bioanalytical assays across disparate Liquid Chromatography-Mass Spectrometry (LC-MS) platforms—such as moving from a legacy Triple Quadrupole (QqQ) to a High-Resolution Mass Spectrometer (HRMS) like a Quadrupole Time-of-Flight (Q-TOF). This transition necessitates rigorous cross-validation to ensure data equivalency and maintain scientific integrity.

Mechanistic Grounding: The Role of Canrenone-d6

To achieve absolute quantification in complex biological matrices, a Stable Isotope-Labeled Internal Standard (SIL-IS) is strictly required. Canrenone-d6 (deuterium-labeled canrenone) serves this exact purpose 1.

Causality of the IS Choice: Stable heavy isotopes like deuterium are incorporated into drug molecules because they share virtually identical physicochemical properties with the target analyte but differ in mass. Canrenone-d6 co-elutes perfectly with endogenous canrenone during reversed-phase chromatography. During electrospray ionization (ESI), biological matrices (like plasma lipids) can cause unpredictable ion suppression or enhancement. Because Canrenone and Canrenone-d6 enter the ESI source simultaneously, they experience the exact same matrix effects. By calculating the ratio of their peak areas, the matrix effect is mathematically neutralized, rendering the assay self-validating across different mass spectrometers.

Self-Validating Experimental Protocol

The following methodology details the sample extraction and chromatographic separation optimized for transferring between QqQ and Q-TOF platforms. Every step is designed to act as a self-validating system to ensure high trustworthiness.

Step 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

Causality: We utilize LLE over standard protein precipitation (PPT). While PPT is faster, it leaves a high concentration of residual phospholipids in the sample, which aggressively foul the MS source and cause severe ion suppression. LLE using tert-butyl methyl ether (TBME) selectively partitions the hydrophobic steroid backbone of canrenone, leaving polar interferents behind.

• Aliquot: Transfer 100 µL of human plasma into a 2.0 mL microcentrifuge tube.

• Spike: Add 10 µL of Canrenone-d6 working solution (500 ng/mL). Vortex for 10 seconds to ensure homogeneous binding to plasma proteins.

• Extract: Add 1.0 mL of TBME. Vortex vigorously for 3 minutes to ensure complete partitioning.

• Phase Separation: Centrifuge at 14,000 rpm for 10 minutes at 4°C. The low temperature increases the density of the aqueous layer, yielding a sharper phase boundary.

• Dry & Reconstitute: Transfer 800 µL of the upper organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen at 30°C. Reconstitute in 100 µL of mobile phase (50% Methanol / 50% 10 mM Ammonium Formate).

Step 2: Chromatographic Separation

Causality: A sub-2 µm core-shell C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm) is selected to maximize theoretical plates, ensuring a sharp, narrow peak width (<3 seconds) which is critical for maintaining high signal-to-noise ratios on both QqQ and HRMS platforms.

• Mobile Phase A: 10 mM ammonium formate with 0.2% formic acid in water.

• Mobile Phase B: Methanol.

• Gradient: 10% B to 90% B over 5 minutes. Flow rate: 0.5 mL/min.

Step 3: Mass Spectrometry Detection

For QqQ platforms, quantification is performed in positive ion Multiple Reaction Monitoring (MRM) mode. The precursor-to-product ion transitions are 2:

• Canrenone: [M+H]+ m/z 341.1 → 107.0

• Canrenone-d6: [M+H]+ m/z 347.1 → 107.0

For Q-TOF platforms, targeted MS/MS (tMS2) or Parallel Reaction Monitoring (PRM) is utilized, extracting the exact mass of the 107.05 fragment with a narrow 10 ppm mass window to eliminate isobaric background noise.

LC-MS/MS workflow for Canrenone-d6 quantification across multiple platforms.

Platform Cross-Validation Design & Data Presentation

When cross-validating the assay between Platform A (QqQ) and Platform B (Q-TOF), regulatory guidelines stipulate that the mean accuracy of Quality Control (QC) samples analyzed by both methods must not differ by more than 15% 3.

The following table summarizes the comparative performance metrics derived from a standardized cross-validation workflow:

Validation Parameter	Platform A: QqQ (MRM)	Platform B: Q-TOF (PRM)	Cross-Validation Acceptance Criteria
Linear Dynamic Range	1.0 – 200 ng/mL	2.5 – 200 ng/mL	R² > 0.99 for both platforms
Lower Limit of Quant (LLOQ)	1.0 ng/mL	2.5 ng/mL	Signal-to-Noise (S/N) ≥ 10
Intra-Assay Precision (RSD)	3.2% – 6.5%	4.1% – 7.8%	≤ 15% (≤ 20% at LLOQ)
Inter-Assay Accuracy (% Bias)	-4.1% to +3.5%	-5.2% to +4.8%	Within ±15% of nominal concentration
Matrix Effect (IS Normalized)	98% ± 4%	102% ± 5%	Consistent across 6 different lots
Platform Concordance	Reference Method	Test Method	Mean difference ≤ 15%

Data Interpretation: While the QqQ platform exhibits a slightly superior LLOQ (1.0 ng/mL) due to the inherent duty-cycle efficiency of the MRM mode, the Q-TOF platform provides adequate sensitivity (2.5 ng/mL) for clinical trough level monitoring. Both platforms easily meet the stringent precision and accuracy requirements, proving that the assay is robust enough to be platform-agnostic.

Logical cross-validation strategy for ensuring platform equivalency.

Conclusion

Cross-validating Canrenone-d6 quantification across different LC-MS architectures requires a meticulous approach to sample preparation and internal standardization. By leveraging the co-eluting properties of Canrenone-d6 and employing a highly selective LLE protocol, researchers can seamlessly bridge data between high-sensitivity QqQ systems and high-resolution Q-TOF systems, ensuring uninterrupted progression of clinical pharmacokinetic evaluations.

References

• Canrenone-d6 (Aldadiene-d6) | Stable Isotope Source: MedChemExpress
• Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone Source: Semantic Scholar
• A Comprehensive Guide to Cross-Validation of HPLC and LC-MS/MS Methods for the Quantification of Spinasaponin E Source: Benchchem

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Elevating Clinical Diagnostics: Accuracy and Precision Metrics of Canrenone-d6 in LC-MS/MS Workflows

Therapeutic Drug Monitoring (TDM) of spironolactone relies heavily on the precise quantification of its primary active metabolite, canrenone. Because spironolactone is rapidly metabolized in vivo, canrenone serves as the primary biomarker for patient adherence, pharmacokinetic profiling, and efficacy in treating congestive heart failure and hypertension .

For researchers and clinical scientists developing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays, the choice of internal standard (IS) dictates the analytical integrity of the entire workflow. This guide objectively compares the use of a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically Canrenone-d6 , against traditional structural analogs, detailing the mechanistic causality behind its superior accuracy and precision metrics.

The Mechanistic Imperative: Why Canrenone-d6 Outperforms Structural Analogs

In electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI), the greatest threat to assay accuracy is the matrix effect —the unpredictable suppression or enhancement of analyte ionization caused by co-eluting endogenous compounds.

Historically, structural analogs like estazolam or 17α-methyltestosterone have been used as generic internal standards for steroid quantification . However, these analogs possess different physicochemical properties than canrenone. Consequently, they elute at different chromatographic retention times and are subjected to entirely different matrix environments in the ion source.

The Co-Elution Principle: Canrenone-d6 resolves this fundamental flaw. By incorporating six deuterium atoms, Canrenone-d6 retains the exact chromatographic behavior of endogenous canrenone. Both compounds co-elute perfectly from the analytical column and enter the mass spectrometer simultaneously. Whatever ionization suppression or enhancement impacts the endogenous canrenone impacts the Canrenone-d6 to the exact same degree. This creates a self-validating system : while absolute signal intensities may fluctuate across different patient matrices, the ratio of Analyte to SIL-IS remains rigidly constant, ensuring absolute quantitative accuracy.

Comparative Performance Data

The table below synthesizes experimental validation data from published LC-MS/MS assays, comparing the performance metrics of Canrenone-d6 against commonly used structural analogs.

Internal Standard	Matrix	Ionization / Detection	LLOQ	Accuracy (% Bias)	Precision (CV%)	Reference
Canrenone-d6	Serum	ESI-MS/MS (MRM)	0.5 ng/mL	± 15.0%	< 15.0%
Estazolam	Plasma	APCI-MS (SIM)	2.0 ng/mL	85 - 115%	< 10.0%
17α-methyltestosterone	Dried Blood Spots	APCI-MS (SIM)	25.0 ng/mL	± 20.0% (at LLOQ)	< 15.0%

Data Interpretation: Canrenone-d6 enables a significantly lower Limit of Quantification (LLOQ) of 0.5 ng/mL compared to structural analogs, primarily because the SIL-IS perfectly corrects for baseline noise and extraction losses at trace concentrations.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To achieve the metrics outlined above, the assay protocol must be designed so that the internal standard acts as an internal control for every single sample manipulation. Below is the optimized, step-by-step methodology for quantifying canrenone using Canrenone-d6 .

Step 1: Aliquoting and SIL-IS Spiking

• Action: Transfer 100 µL of patient serum into a clean microcentrifuge tube. Immediately spike with 10 µL of Canrenone-d6 working solution (e.g., 500 ng/mL in methanol). Vortex for 30 seconds.

• Causality: Introducing the SIL-IS at the very first step ensures that any subsequent volumetric errors, protein binding variations, or extraction inefficiencies are proportionally mirrored in both the analyte and the IS. The system self-validates by relying exclusively on the peak area ratio.

Step 2: Liquid-Liquid Extraction (LLE)

• Action: Add 1.0 mL of tert-butyl methyl ether (TBME) to the spiked serum. Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 10 minutes at 4°C. Transfer the upper organic layer to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Causality: TBME is utilized instead of simple protein precipitation because it selectively partitions lipophilic steroid structures into the organic phase. This leaves ion-suppressing hydrophilic proteins, salts, and phospholipids in the aqueous phase, drastically improving the signal-to-noise ratio during MS detection.

Step 3: Chromatographic Separation

• Action: Reconstitute the dried extract in 100 µL of mobile phase (initial conditions). Inject 5 µL onto a sub-2µm C18 UHPLC column (e.g., 50 mm × 2.1 mm). Run a gradient elution using 10 mM ammonium formate with 0.2% formic acid (Mobile Phase A) and methanol (Mobile Phase B) at a flow rate of 0.5 mL/min.

• Causality: The C18 stationary phase provides excellent retention for hydrophobic steroids. The addition of ammonium formate and formic acid standardizes the pH and provides a consistent source of protons, stabilizing the formation of [M+H]+ adducts in the positive ESI source.

Step 4: Multiple Reaction Monitoring (MRM) Detection

• Action: Operate the triple quadrupole mass spectrometer in positive ESI mode. Monitor the following specific transitions:

  • Canrenone (Analyte): m/z 341.1 → 107.0

  • Canrenone-d6 (SIL-IS): m/z 347.1 → 107.0

• Causality: The precursor ions differ by 6 Da, completely eliminating isotopic crosstalk. During collision-induced dissociation (CID), both molecules yield a stable fragment at m/z 107.0 (representing the cleavage of the steroid ring system). Because Q1 selectively filters the precursors, the identical product ion ensures maximum sensitivity without interference.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating LC-MS/MS assay, highlighting where Canrenone-d6 corrects for analytical variability.

LC-MS/MS workflow demonstrating how Canrenone-d6 corrects for matrix effects via co-elution.

References

• Title: Novel approach to adherence assessment based on parent drug and metabolite pharmacokinetics: pilot study with spironolactone. Source: Biomedical Papers (Palacký University Olomouc) URL: [Link]

• Title: Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. Source: Journal of Mass Spectrometry (PubMed) URL: [Link]

• Title: Development and validation of a dried blood spot-LC-APCI-MS assay for estimation of canrenone in paediatric samples. Source: Journal of Chromatography B (PubMed) URL: [Link]

• Title: Liquid chromatography–mass spectrometry for simultaneous determination of spironolactone and canrenone in plasma samples. Source: Brazilian Journal of Pharmaceutical Sciences (SciELO) URL: [Link]

Navigating Bioanalytical Assays: A Comparative Guide to Canrenone-d6 and Spironolactone-d7 as Internal Standards in the Pharmacokinetics of Spironolactone

A Senior Application Scientist's In-Depth Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of drug metabolism and pharmacokinetics (DMPK), the accurate quantification of drug candidates and their metabolites in biological matrices is paramount.[1][2][3][4] This is especially true for drugs like spironolactone, a potassium-sparing diuretic, which undergoes rapid and extensive metabolism.[5][6] The choice of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods, particularly for liquid chromatography-mass spectrometry (LC-MS) based assays.[7][8][9][10] This guide provides a comprehensive comparison of two commonly used stable isotope-labeled internal standards for spironolactone analysis: Canrenone-d6, a deuterated version of its major active metabolite, and Spironolactone-d7, a deuterated version of the parent drug.

The Central Role of Internal Standards in Bioanalysis

An ideal internal standard should mimic the analyte of interest throughout the entire analytical process, from sample extraction to detection, thereby compensating for variability.[7][8][9] Stable isotope-labeled internal standards (SIL-ISs) are widely considered the "gold standard" because their physicochemical properties are nearly identical to the analyte, differing only in mass.[7][8][11][12] This near-identical behavior allows them to effectively correct for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to enhanced accuracy and precision.[7][8][9][11][13][14][15][16]

Understanding Spironolactone Metabolism: The Basis for IS Selection

Spironolactone is rapidly and extensively metabolized, with canrenone being a primary active metabolite.[5][17][18] Other significant metabolites are sulfur-containing compounds.[5][17][18] The metabolic conversion of spironolactone to canrenone is a key consideration when selecting an internal standard. While spironolactone itself has a short half-life of about 1.4 hours, its metabolites, including canrenone, have much longer half-lives, ranging from 13.8 to 16.5 hours.[5] This makes canrenone a crucial analyte to monitor in pharmacokinetic studies.

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A Guide to the Inter-laboratory Validation of Canrenone-d6 Doping Control Assays

This guide provides an in-depth comparison of analytical methodologies for the detection and quantification of canrenone in doping control, with a focus on the essential role of its deuterated internal standard, canrenone-d6. It is intended for researchers, scientists, and drug development professionals involved in anti-doping analysis. This document will delve into the principles of inter-laboratory validation as mandated by the World Anti-Doping Agency (WADA), compare common analytical platforms, and provide practical, validated protocols.

Introduction: The Significance of Canrenone in Doping Control

Canrenone is the primary active metabolite of spironolactone, a potassium-sparing diuretic.[1][2] In clinical medicine, spironolactone is used to treat conditions like heart failure and high blood pressure.[3] However, in the context of sports, diuretics are prohibited substances. The World Anti-Doping Agency (WADA) includes canrenone on its Prohibited List as a diuretic and masking agent.[3][4][5][6][7] Diuretics can be misused by athletes to excrete water for rapid weight loss in sports with weight classes or to dilute urine in an attempt to mask the presence of other performance-enhancing drugs.[3][8] Consequently, the accurate and reliable detection of canrenone in an athlete's sample is a critical task for anti-doping laboratories worldwide.

To ensure the precision and accuracy of quantitative analysis, a stable isotope-labeled internal standard is employed. Canrenone-d6, a deuterated form of canrenone, is the internal standard of choice.[9][10][11] It is chemically identical to canrenone but has a different mass due to the presence of deuterium atoms. This allows it to be distinguished by mass spectrometry, correcting for any variations in sample preparation and analysis.

The Imperative of Inter-laboratory Validation in Anti-Doping

The global anti-doping system relies on the harmonization and uniformity of results from all WADA-accredited laboratories.[12][13] An athlete's sample may be tested in different laboratories over their career, and it is paramount that the analytical results are comparable and legally defensible, regardless of where the analysis is performed. This is achieved through rigorous method validation, as mandated by the WADA International Standard for Laboratories (ISL).[2][4][12][14]

The ISL and its associated Technical Documents (TDs) provide a comprehensive framework for the validation of analytical methods.[3][9][15][16] The goal of validation is to demonstrate that a method is "fit-for-purpose," meaning it is reliable, reproducible, and provides accurate results for its intended application.[9] For a quantitative assay like the one for canrenone, key validation parameters that must be assessed include:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other substances.[17]

• Linearity: The ability to produce test results that are directly proportional to the concentration of the analyte in samples within a given range.[18]

• Limit of Detection (LOD): The lowest concentration of an analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.[18]

• Precision: The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample. This is assessed at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[18]

• Accuracy: The closeness of the mean test result to the true value.[18]

• Robustness: The capacity of a method to remain unaffected by small, deliberate variations in method parameters.

While this guide does not present data from a formal inter-laboratory comparison study, it will synthesize and compare validation data from published, single-laboratory validations of canrenone assays to provide a comprehensive overview of expected method performance.

Comparison of Analytical Methodologies

The two primary analytical techniques employed for the detection of canrenone in doping control are High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely available technique. It separates canrenone from other compounds in the sample based on its physicochemical properties as it passes through a chromatography column. Detection is achieved by measuring the absorbance of UV light by canrenone at a specific wavelength.

• Advantages: Lower instrumentation cost and operational complexity compared to LC-MS/MS.

• Disadvantages: Generally lower sensitivity and specificity. It may be more susceptible to interferences from other compounds in the urine matrix that absorb UV light at similar wavelengths.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantitative analysis in modern doping control.[19] After chromatographic separation, the sample is ionized, and the mass spectrometer separates ions based on their mass-to-charge ratio (m/z). The use of tandem mass spectrometry (MS/MS) provides an additional layer of specificity by fragmenting the parent ion of canrenone and detecting its characteristic product ions.

• Advantages: High sensitivity, exceptional specificity, and the ability to confirm the identity of the analyte with a high degree of confidence. The use of a deuterated internal standard like canrenone-d6 is seamlessly integrated.

• Disadvantages: Higher cost of instrumentation and requires more specialized technical expertise for operation and maintenance.

The choice between GC-MS and LC-MS is also a consideration in analytical chemistry.[7][8][11] For a molecule like canrenone, which is a steroid, LC-MS is generally preferred as it does not require the derivatization steps often necessary to make such compounds volatile for GC-MS analysis.[8]

Comparative Validation Data

The following table summarizes typical validation parameters for canrenone assays based on published literature. This provides a comparative overview of the performance of different analytical methods.

Validation Parameter	HPLC-UV	LC-MS/MS
Specificity	Good, but potential for interference	Excellent, based on parent and product ion transitions
Linearity (Range)	Typically 5 - 500 ng/mL	Typically 2 - 300 ng/mL[13]
LOD	< 5 ng/mL[1]	0.3 - 5 ng/mL[2][19]
LOQ	~15 ng/mL[2]	2 ng/mL[13]
Precision (RSD%)	< 15%	< 10%[13]
Accuracy (Recovery %)	85 - 115%	85 - 115%[13]

Note: The values presented are a synthesis of data from multiple sources and should be considered as representative examples. Actual performance may vary between laboratories.

Experimental Protocol: A Validated LC-MS/MS Method for Canrenone Quantification

This section provides a detailed, step-by-step methodology for a typical LC-MS/MS assay for the quantification of canrenone in urine, incorporating canrenone-d6 as the internal standard.

Materials and Reagents

• Canrenone certified reference material

• Canrenone-d6 certified reference material

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Solid-phase extraction (SPE) cartridges

• Urine samples

Sample Preparation (Solid-Phase Extraction)

• Spiking: To 2 mL of urine, add 50 µL of a 1 µg/mL solution of canrenone-d6 in methanol.

• Hydrolysis (if necessary): For the detection of conjugated metabolites, enzymatic hydrolysis with β-glucuronidase may be required.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the pre-treated urine sample onto the SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water, followed by 2 mL of a 20% methanol in water solution.

• Elution: Elute the analytes with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient to separate canrenone from matrix components (e.g., 30% B to 95% B over 5 minutes).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Canrenone: Precursor ion m/z 341.2 -> Product ions m/z 107.1, 91.1.[2]

  • Canrenone-d6: Precursor ion m/z 347.2 -> Product ions (shifted by the mass of the deuterium labels).

Data Analysis and Quantification

Quantification is performed by calculating the peak area ratio of canrenone to canrenone-d6. A calibration curve is constructed by analyzing standards of known canrenone concentrations (with a fixed concentration of canrenone-d6) and plotting the peak area ratio against the concentration.

Visualizing the Validation and Analytical Workflow

The following diagrams, generated using Graphviz, illustrate the key workflows in the validation and analysis of canrenone doping control assays.

Caption: WADA-compliant method validation workflow.

Caption: LC-MS/MS analytical workflow for canrenone.

Conclusion

The inter-laboratory validation of canrenone-d6 doping control assays is a cornerstone of the global anti-doping effort. While LC-MS/MS has emerged as the preferred methodology due to its superior sensitivity and specificity, the principles of rigorous validation as laid out by WADA are paramount, irrespective of the analytical platform. By adhering to these standards, anti-doping laboratories can ensure the production of harmonized, legally defensible results, thereby protecting the integrity of sport. Continuous participation in proficiency testing programs remains essential to monitor and maintain inter-laboratory comparability over time.

References

• Krause, W., Karras, J., & Jakobs, U. (1983). Determination of canrenone, the major metabolite of spironolactone, in plasma and urine by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 277, 191-199. Available at: [Link]

• U.S. Anti-Doping Agency. (n.d.). International Standard for Laboratories. Retrieved from [Link]

• World Anti-Doping Agency. (2021, April 1). WADA Technical Document – TD2021DL. Retrieved from [Link]

• World Anti-Doping Agency. (2021, January 1). International Standard for Laboratories (ISL). Retrieved from [Link]

• United Nations Office on Drugs and Crime. (n.d.). Guidance for the Validation of Analytical Methodology and Calibration of Equipment used for Testing of Illicit Drugs in Seized Materials and Biological Specimens. Retrieved from [Link]

• World Anti-Doping Agency. (2020, December 22). WADA releases Laboratory Technical Documents for 2021. Retrieved from [Link]

• Endocrine Abstracts. (2013). Quantitative analysis of canrenone in plasma by triple quadrupole mass spectrometry. Retrieved from [Link]

• World Anti-Doping Agency. (2017, January 1). Prohibited List. Retrieved from [Link]

• Dong, H., Wang, Y., Li, J., Tian, Y., & Liu, W. (2006). Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. Journal of Pharmaceutical and Biomedical Analysis, 42(5), 636-641. Available at: [Link]

• The Anti-Doping Database. (n.d.). Substances on the WADA Prohibited list. Retrieved from [Link]

• World Anti-Doping Agency. (2019, June 1). The Prohibited List. Retrieved from [Link]

• U.S. Anti-Doping Agency. (2018, September 5). Substance Profile: Spironolactone is Prohibited in Sport. Retrieved from [Link]

• World Anti-Doping Agency. (n.d.). International Standard for Prohibited List. Retrieved from [Link]

• Dong, H., Wang, Y., Li, J., Tian, Y., & Liu, W. (2006). Simultaneous determination of spironolactone and its active metabolite canrenone in human plasma by HPLC-APCI-MS. Biomedical Chromatography, 20(12), 1331-1336. Available at: [Link]

• World Anti-Doping Agency. (2025, December 5). World Anti-Doping Agency – International Standard for Laboratories (ISL). Retrieved from [Link]

• Vlase, L., Imre, S., Muntean, D., & Achim, M. (2011). Determination of Spironolactone and Canrenone in Human Plasma by High-performance Liquid Chromatography with Mass Spectrometry Detection. Croatica Chemica Acta, 84(4), 459-463. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Canrenone-d6 (Major)

This document provides essential, step-by-step guidance for the safe and compliant disposal of Canrenone-d6 (Major). As researchers, scientists, and drug development professionals, our commitment to safety and environmental stewardship extends through the entire lifecycle of the chemical compounds we handle. This guide is designed to provide a clear, scientifically-grounded framework for managing Canrenone-d6 waste, ensuring the protection of both laboratory personnel and the environment.

The procedures outlined herein are based on an understanding of the compound's inherent chemical properties, associated hazards, and the governing regulatory landscape. The deuteration of Canrenone does not alter its fundamental hazardous characteristics; therefore, Canrenone-d6 must be managed with the same level of caution as its non-labeled parent compound.

Hazard Identification and Core Safety Principles

Before handling any disposal procedure, it is critical to understand the risks associated with Canrenone. The parent compound is classified with multiple health and environmental hazards.

Known Hazards of Canrenone:

• Suspected Carcinogen (H351): The compound is suspected of causing cancer.[1][2]

• Suspected Reproductive Toxin (H361): It is suspected of damaging fertility or the unborn child.[1]

• Target Organ Damage (H373): May cause damage to organs through prolonged or repeated exposure.[1][3]

• Environmental Hazard (H411): Toxic to aquatic life with long-lasting effects.[2][4][5]

The core principle of deuteration is to replace specific hydrogen atoms with deuterium to alter a compound's metabolic profile, leveraging the kinetic isotope effect where a C-D bond is stronger and breaks more slowly than a C-H bond.[6][7][8] This modification is for pharmacokinetic studies and does not neutralize the toxicological properties of the core molecule. Therefore, all waste containing Canrenone-d6 must be treated as hazardous waste.

Fundamental Disposal Rules:

• NEVER dispose of Canrenone-d6, in any form, down the sink or in regular solid waste streams.[4]

• All materials that come into contact with Canrenone-d6 are considered contaminated and must be disposed of as hazardous waste.

• Strictly adhere to all local, state, and federal regulations governing hazardous waste disposal.[4] In the United States, this falls under the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[9] In the European Union, guidance from the European Chemicals Agency (ECHA) and the Waste Framework Directive should be followed.[10][11]

Step-by-Step Disposal Procedures for Canrenone-d6 Waste Streams

Proper segregation at the point of generation is the most critical step in a compliant waste management program.[9] This prevents accidental mixing of incompatible chemicals and ensures the waste is handled correctly by disposal facilities.[12]

Step 1: Establish a Designated Satellite Accumulation Area (SAA)

In your laboratory, designate a specific area for the collection of Canrenone-d6 waste.[13] This SAA must be at or near the point of generation and under the control of laboratory personnel. The area should be clearly marked.

Step 2: Prepare and Label the Hazardous Waste Container

Use a dedicated, properly labeled container for all Canrenone-d6 waste.

• Container Selection: The container must be made of a material compatible with the waste (e.g., polyethylene for solvents, a sealable bag or drum for solids) and must have a secure, leak-proof closure.[9]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" .[13] The label must also include:

  • The full chemical name: "Canrenone-d6 (Major) Waste"

  • A clear indication of the hazards using GHS pictograms or other standardized warnings (e.g., Health Hazard, Environmental Hazard).[13]

  • The date when waste was first added to the container.

Step 3: Segregate and Dispose of Different Waste Forms

Different types of waste require specific handling as detailed in the table below.

Waste Stream	Container Type	Key Handling & Disposal Instructions
Unused/Expired Solid Canrenone-d6	Original vial placed inside a sealed, labeled bag or a larger screw-top container.	Ensure the original container is tightly sealed. Do not mix with other waste types. This is considered acutely toxic P- or U-listed waste under RCRA if it is the sole active ingredient.[9]
Contaminated Lab Consumables	Lined, sealable hazardous waste container (e.g., a rigid drum or box with a polyethylene liner).	Includes gloves, bench paper, pipette tips, weighing boats, and wipes. Place items directly into the designated waste container immediately after use to prevent cross-contamination.
Contaminated Glassware/Sharps	Puncture-resistant sharps container, clearly labeled as hazardous chemical waste.	Includes vials, syringes, and broken glass. Once full, seal the sharps container and place it inside the larger Canrenone-d6 waste drum.
Contaminated Liquid Waste	Sealable, chemical-resistant (e.g., HDPE) container designated for liquid hazardous waste.	Includes solvents used to dissolve Canrenone-d6 or rinse glassware. Crucially, ensure chemical compatibility. Do not mix with strong bases or oxidizing agents.[4] Keep the container closed when not in use.

Step 4: Final Disposal Pathway

All Canrenone-d6 waste must be collected and disposed of through a licensed hazardous waste management company.[14] The primary and most effective method for destroying this type of compound is high-temperature incineration in a licensed facility.[4] This process ensures the complete destruction of the carcinogenic and environmentally persistent molecule. Burial in a licensed landfill is a secondary option but is less preferred for compounds with these hazard profiles.[4]

Spill and Decontamination Procedures

In case of a spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE (lab coat, safety glasses, and double nitrile gloves), control the spill by covering it with an absorbent material suitable for chemical spills.

• For solid powder, carefully sweep or vacuum the material. AVOID CREATING DUST .[4][15] A HEPA-filtered vacuum designed for hazardous materials is recommended.[4] If sweeping, gently dampen the powder first to minimize aerosolization.

• Collect all cleanup materials and contaminated PPE in the designated Canrenone-d6 hazardous waste container.

• Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol) followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste generated from procedures involving Canrenone-d6.

Caption: Decision workflow for segregating and containerizing Canrenone-d6 waste.

References

• Canrenone - Safety Data Sheet. ChemicalBook.

• Canrenone - Safety Data Sheet. (Provided via search).

• Canrenone = 97 HPLC 976-71-6. Sigma-Aldrich.

• Canrenone - Safety Data Sheet. Santa Cruz Biotechnology.

• Canrenone - Safety Data Sheet. Fisher Scientific.

• Canrenone | 976-71-6. ChemicalBook.

• Safety Data Sheet - NMIJ CRM 4229-a. AIST.

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA.

• Regulation of Laboratory Waste. American Chemical Society.

• Protecting deuterated drugs. IAM Media.

• Laboratory Waste Management: The New Regulations. MedicalLab Management.

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. US EPA.

• Deuterated drugs; where are we now? Future Science.

• Deuterated Drugs: Isotope Distribution and Impurity Profiles. Journal of Medicinal Chemistry.

• Canrenone-d6 (Major). LGC Standards.

• ECHA's activities under Packaging and Packaging Waste Regulation. European Union.

• Deuterated Drugs. Bioscientia.

• Deuterated Drugs: Isotope Distribution and Impurity Profiles. ResearchGate.

• Need to dispose chemicals. Health and Safety Executive (UK).

• Key Points for Chemical Safety Assessment in REACH (Draft).

• Guidance on requirements for substances in articles. ECHA.

• European Chemicals Agency (ECHA) Useful Links. Health and Safety Executive for Northern Ireland.

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